4-(4-Bromophenyl)-2-chlorothiazole

• CAS: 3884-33-1

Core Science & Biosynthesis

physicochemical properties of 4-(4-Bromophenyl)-2-chlorothiazole

An In-depth Technical Guide to the Physicochemical Properties and Synthetic Utility of 4-(4-Bromophenyl)-2-chlorothiazole

Executive Summary

This technical guide provides a comprehensive overview of 4-(4-Bromophenyl)-2-chlorothiazole, a heterocyclic compound of significant interest in medicinal chemistry and drug discovery. The thiazole nucleus is a privileged scaffold, appearing in numerous biologically active compounds and approved pharmaceuticals.[1][2][3] This document delineates the core physicochemical properties, a robust two-step synthetic pathway from commercially available precursors, and state-of-the-art analytical methodologies for structural confirmation and purity assessment. Furthermore, it explores the compound's reactivity, positioning it as a versatile synthetic intermediate for the development of novel molecular entities. The protocols and insights herein are designed to be self-validating, providing researchers with the causal understanding required for successful application in a laboratory setting.

Introduction: The Thiazole Scaffold in Drug Discovery

The thiazole ring is a fundamental structural motif in medicinal chemistry, integral to a wide array of therapeutic agents demonstrating antibacterial, anti-inflammatory, anticancer, and anti-HIV activities.[1][2][4] Its unique electronic properties and ability to act as a bioisostere for other aromatic systems make it a cornerstone of modern drug design. The subject of this guide, 4-(4-Bromophenyl)-2-chlorothiazole, emerges as a particularly valuable building block. The 4-aryl substitution provides a core structure common in many active agents, while the 2-chloro position serves as a highly reactive handle for further chemical modification, enabling the rapid generation of compound libraries for structure-activity relationship (SAR) studies.[5]

Molecular and Physicochemical Profile

The fundamental properties of 4-(4-Bromophenyl)-2-chlorothiazole are summarized below. While extensive experimental data is not widely published, these values are based on structural analysis and data from closely related analogues.

Property	Value	Source / Rationale
IUPAC Name	4-(4-bromophenyl)-2-chloro-1,3-thiazole	Standard Nomenclature
Molecular Formula	C₉H₅BrClNS	Calculated from structure
Molecular Weight	274.57 g/mol	Calculated from atomic weights
Appearance	Predicted to be an off-white to pale yellow solid	Analogy to similar structures[6]
Melting Point	Not experimentally determined; predicted to be >150 °C	Based on related 2-chloro and 4-arylthiazoles
Solubility	Insoluble in water; soluble in organic solvents (DMSO, DMF, Chloroform)	General property of halogenated aromatic heterocycles
Boiling Point	Not applicable (decomposes at high temperature)	Standard for complex organic solids

Synthesis and Mechanistic Rationale

The synthesis of 4-(4-Bromophenyl)-2-chlorothiazole is most effectively achieved via a robust two-step sequence starting from 4'-bromoacetophenone. This pathway leverages the classic Hantzsch thiazole synthesis followed by a Sandmeyer-type conversion of the resulting amine.

Visualized Synthetic Workflow

Caption: Two-step synthesis of 4-(4-Bromophenyl)-2-chlorothiazole.

Step 1: Hantzsch Synthesis of 4-(4-Bromophenyl)thiazol-2-amine (Precursor)

This foundational step builds the thiazole ring system. The Hantzsch synthesis is a reliable and high-yielding method for this transformation.

• Principle: The reaction proceeds via the condensation of an α-haloketone (formed in-situ from the ketone and a halogen) with a thioamide (thiourea). The α-bromination of 4'-bromoacetophenone followed by cyclization with thiourea yields the 2-aminothiazole core.[6][7]

• Experimental Protocol:

  • To a round-bottom flask, add 4'-bromoacetophenone (1.0 eq) and thiourea (1.2 eq) to absolute methanol.

  • Add iodine (1.0 eq) to the mixture. The iodine serves as both a catalyst and the halogenating agent for the in-situ formation of the α-haloketone.

  • Reflux the reaction mixture for 4-6 hours. Progress should be monitored by Thin Layer Chromatography (TLC) using a mobile phase such as ethyl acetate:hexane (1:1).

  • Upon completion, cool the mixture to room temperature and pour it into a beaker of cold water with stirring.

  • Neutralize the solution with a saturated sodium bicarbonate solution to quench any remaining acid.

  • The resulting precipitate, 4-(4-Bromophenyl)thiazol-2-amine, is collected by vacuum filtration, washed with cold water, and dried.

  • The crude product can be recrystallized from ethanol to yield an off-white solid.[6]

• Self-Validation: The identity and purity of the intermediate should be confirmed by melting point determination and spectroscopic analysis (¹H NMR, FT-IR) before proceeding.

Step 2: Sandmeyer-type Conversion to 4-(4-Bromophenyl)-2-chlorothiazole

This reaction efficiently replaces the 2-amino group with a chlorine atom, a transformation that is otherwise difficult to achieve directly.

• Principle: The primary aromatic amine is first converted to a diazonium salt at low temperature using sodium nitrite and a strong acid. This highly reactive intermediate is then decomposed in the presence of a copper(I) chloride catalyst, which facilitates the substitution of the diazonium group with chloride.[8][9]

• Experimental Protocol:

  • Suspend the precursor, 4-(4-Bromophenyl)thiazol-2-amine (1.0 eq), in a mixture of concentrated hydrochloric acid and water at 0-5 °C in an ice bath.

  • Slowly add a pre-chilled aqueous solution of sodium nitrite (1.1 eq) dropwise, ensuring the temperature remains below 5 °C. Stir for 30 minutes to ensure complete formation of the diazonium salt.

  • In a separate flask, prepare a solution of copper(I) chloride (CuCl, 1.2 eq) in concentrated hydrochloric acid.

  • Slowly add the cold diazonium salt solution to the CuCl solution. Vigorous nitrogen gas evolution will be observed.

  • Allow the reaction to stir at room temperature for 1-2 hours after the addition is complete.

  • Extract the product into an organic solvent such as ethyl acetate or dichloromethane.

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel to yield pure 4-(4-Bromophenyl)-2-chlorothiazole.

Structural Elucidation and Quality Control

Rigorous characterization is essential to confirm the identity and purity of the final compound.

Spectroscopic Signature

• ¹H NMR: The spectrum is expected to show a characteristic pattern. A singlet for the C5-proton of the thiazole ring should appear around 7.5-8.0 ppm. The 4-bromophenyl group will present as a classic A₂B₂ system (two doublets) in the aromatic region (approx. 7.5-7.8 ppm), integrating to 2 protons each.[6]

• ¹³C NMR: Key signals will include those for the halogenated carbons (C-Cl and C-Br) and the carbons of the thiazole ring. The C2-Cl carbon is expected to be significantly downfield.

• FT-IR (KBr, cm⁻¹): Expected characteristic peaks include ~1580-1600 (C=C/C=N stretching), ~820 (C-Cl stretching), and a strong peak for the para-disubstituted benzene ring.[6]

• Mass Spectrometry (MS): The mass spectrum will provide definitive structural confirmation. The molecular ion peak (M⁺) will exhibit a unique and complex isotopic cluster due to the presence of both bromine (⁷⁹Br/~50.7%, ⁸¹Br/~49.3%) and chlorine (³⁵Cl/~75.8%, ³⁷Cl/~24.2%). This results in characteristic M, M+2, and M+4 peaks with predictable relative intensities.

Chromatographic Purity Assessment Workflow

High-Performance Liquid Chromatography (HPLC) is the standard for determining the purity of synthetic compounds.

Caption: Standard workflow for purity determination by reverse-phase HPLC.

• Rationale: A reverse-phase C18 column is ideal for retaining this relatively non-polar molecule. A gradient elution using acetonitrile and water allows for efficient separation from potential impurities. The aromatic nature of the molecule makes it strongly UV-active, enabling sensitive detection around 254 nm. Purity is reported as the relative area percentage of the main product peak.[10]

Reactivity and Applications in Medicinal Chemistry

The primary utility of 4-(4-Bromophenyl)-2-chlorothiazole lies in its reactivity. The 2-chloro group is an excellent leaving group, making the C2 position susceptible to nucleophilic aromatic substitution (SₙAr). This allows for the facile introduction of a wide variety of functional groups, including:

• Amines: Reaction with primary or secondary amines yields 2-aminothiazole derivatives, a scaffold with known anticancer and antimicrobial properties.[7]

• Thiols: Reaction with thiols produces 2-thioether substituted thiazoles.

• Alcohols/Phenols: Reaction with alkoxides or phenoxides generates 2-ether linkages.

This chemical versatility makes it an ideal starting material for building combinatorial libraries to screen for biological activity against various targets, including kinases, receptors, and enzymes.[1][5]

Safety, Handling, and Storage

As with all halogenated heterocyclic compounds, 4-(4-Bromophenyl)-2-chlorothiazole should be handled with appropriate care.

• Hazard Profile: Assumed to be toxic upon ingestion and an irritant to skin, eyes, and the respiratory system.

• Personal Protective Equipment (PPE): Always handle in a certified chemical fume hood. Wear safety goggles, a lab coat, and nitrile gloves.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.

Conclusion

4-(4-Bromophenyl)-2-chlorothiazole is a high-value synthetic intermediate with significant potential in drug discovery and development. Its well-defined synthetic pathway, predictable spectroscopic signature, and versatile reactivity at the 2-position provide researchers with a powerful tool for creating novel thiazole-based compounds. This guide provides the foundational knowledge and practical protocols necessary to synthesize, characterize, and effectively utilize this compound in a research setting.

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An In-Depth Technical Guide to 4-(4-Bromophenyl)-2-chlorothiazole: Synthesis, Characterization, and Applications in Drug Discovery

For Immediate Release

[City, State] – [Date] – This whitepaper serves as a comprehensive technical guide for researchers, scientists, and drug development professionals on the synthesis, characterization, and application of the heterocyclic building block, 4-(4-Bromophenyl)-2-chlorothiazole (CAS No. 3884-33-1). This document provides a detailed exploration of its synthesis from readily available starting materials, a thorough analysis of its structural and spectroscopic properties, and an insightful overview of its utility as a key intermediate in the development of novel therapeutics.

Introduction: The Significance of the Thiazole Scaffold

Thiazole and its derivatives are fundamental heterocyclic scaffolds that feature prominently in medicinal chemistry.[1] The thiazole ring system is a key pharmacophore found in a wide array of clinically approved drugs and biologically active compounds, exhibiting a broad spectrum of therapeutic activities, including antimicrobial, anticancer, anti-inflammatory, and antiviral properties.[1][2] The unique electronic properties and conformational flexibility of the thiazole nucleus allow for diverse molecular interactions with biological targets, making it a privileged structure in drug design.

The subject of this guide, 4-(4-Bromophenyl)-2-chlorothiazole, is a versatile synthetic intermediate that combines the reactive handles of a chloro-substituted thiazole with the potential for further functionalization at the bromophenyl moiety. This dual reactivity makes it an attractive starting point for the construction of complex molecular architectures for drug discovery programs.

Physicochemical Properties

Property	Value	Reference
CAS Number	3884-33-1	[3]
Molecular Formula	C₉H₅BrClNS	[3]
Molecular Weight	274.57 g/mol	[3]
Appearance	Off-white to pale yellow solid	[4]
Melting Point	110-114 °C

Synthesis of 4-(4-Bromophenyl)-2-chlorothiazole

The synthesis of 4-(4-Bromophenyl)-2-chlorothiazole is most effectively achieved through a robust and well-established two-step sequence. This process begins with the classic Hantzsch thiazole synthesis to construct the core heterocyclic ring, followed by a Sandmeyer reaction to introduce the chloro-substituent at the 2-position.

Caption: Synthetic workflow for 4-(4-Bromophenyl)-2-chlorothiazole.

Step 1: Synthesis of 2-Amino-4-(4-bromophenyl)thiazole

The initial step involves the condensation of 4-bromoacetophenone with thiourea, catalyzed by iodine, to form the 2-aminothiazole intermediate. This reaction is a cornerstone of heterocyclic chemistry, prized for its reliability and efficiency.

Experimental Protocol:

• To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 4-bromoacetophenone (0.1 mol), thiourea (0.2 mol), and a catalytic amount of iodine (0.1 mol).[4]

• Add a suitable solvent, such as absolute methanol or ethanol.[5]

• Heat the reaction mixture to reflux and maintain for 11-12 hours, monitoring the progress by thin-layer chromatography (TLC).[4]

• Upon completion, cool the mixture to room temperature and pour it into cold water or a solution of ammonium hydroxide to precipitate the product.[4]

• Collect the crude product by filtration, wash with diethyl ether to remove unreacted starting materials, and dry.[4]

• The resulting 2-amino-4-(4-bromophenyl)thiazole can be purified by recrystallization from ethanol to yield an off-white powder.[5]

Causality of Experimental Choices: The use of a slight excess of thiourea ensures complete consumption of the ketone. Iodine acts as a catalyst by facilitating the enolization of the ketone and subsequent cyclization. The basic workup neutralizes any hydroiodic acid formed and precipitates the free amine.

Step 2: Synthesis of 4-(4-Bromophenyl)-2-chlorothiazole via Sandmeyer Reaction

The conversion of the 2-amino group to a chloro group is accomplished through a Sandmeyer reaction. This transformation proceeds via a diazonium salt intermediate, which is subsequently displaced by a chloride ion, catalyzed by a copper(I) salt.

Experimental Protocol:

• Suspend 2-amino-4-(4-bromophenyl)thiazole (1 equivalent) in a mixture of concentrated hydrochloric acid and water at 0-5 °C in a three-necked flask equipped with a mechanical stirrer and a dropping funnel.

• Slowly add a pre-cooled aqueous solution of sodium nitrite (1.1 equivalents) dropwise, maintaining the temperature below 5 °C. Stir the mixture for an additional 30 minutes to ensure complete diazotization.

• In a separate flask, prepare a solution of copper(I) chloride (1.2 equivalents) in concentrated hydrochloric acid.

• Slowly add the cold diazonium salt solution to the copper(I) chloride solution with vigorous stirring. Effervescence (evolution of nitrogen gas) will be observed.

• Allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization to afford 4-(4-Bromophenyl)-2-chlorothiazole as a solid.

Self-Validating System: The success of the Sandmeyer reaction is critically dependent on maintaining a low temperature during diazotization to prevent the premature decomposition of the unstable diazonium salt. The evolution of nitrogen gas upon addition to the copper(I) chloride solution is a key visual indicator that the reaction is proceeding as expected.

Structural Elucidation and Spectroscopic Data

The structural identity and purity of 4-(4-Bromophenyl)-2-chlorothiazole are confirmed through a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the aromatic protons. The protons on the bromophenyl ring will likely appear as a set of two doublets in the aromatic region (typically δ 7.5-8.0 ppm) due to ortho- and meta-coupling. A singlet for the proton at the 5-position of the thiazole ring would be expected around δ 7.0-7.5 ppm.

• ¹³C NMR: The carbon NMR spectrum will display signals for all nine carbon atoms. The carbon bearing the bromine will be in the range of δ 120-125 ppm, while the other aromatic carbons will appear between δ 125-135 ppm. The thiazole ring carbons will have characteristic shifts, with the carbon at the 2-position (bearing the chlorine) expected to be significantly downfield.

Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands that confirm the presence of the key functional groups.

Wavenumber (cm⁻¹)	Assignment
~3100	C-H stretching (aromatic and thiazole)
~1600, ~1480	C=C and C=N stretching (aromatic and thiazole rings)
~1070	C-Br stretching
~830	C-Cl stretching
~700-800	C-S stretching

Mass Spectrometry (MS)

The mass spectrum will show the molecular ion peak (M⁺) and a characteristic isotopic pattern due to the presence of bromine (¹⁹Br and ⁸¹Br in approximately a 1:1 ratio) and chlorine (³⁵Cl and ³⁷Cl in approximately a 3:1 ratio). The fragmentation pattern will likely involve the loss of chlorine and subsequent fragmentation of the thiazole ring. The predicted m/z for the [M+H]⁺ adduct is 273.9179.

Chemical Reactivity and Synthetic Utility

The 4-(4-Bromophenyl)-2-chlorothiazole scaffold offers two primary points for chemical modification, making it a valuable building block in synthetic chemistry.

Caption: Key reactivity pathways of 4-(4-Bromophenyl)-2-chlorothiazole.

The chlorine atom at the 2-position of the thiazole ring is susceptible to nucleophilic aromatic substitution (SNAr) with a variety of nucleophiles, including amines, thiols, and alkoxides. This allows for the introduction of diverse functional groups at this position.

Simultaneously, the bromine atom on the phenyl ring provides a handle for transition metal-catalyzed cross-coupling reactions such as Suzuki, Stille, and Sonogashira couplings. This enables the formation of carbon-carbon or carbon-heteroatom bonds, facilitating the construction of more complex and diverse molecular libraries.

Applications in Drug Discovery and Development

The 4-aryl-2-substituted thiazole scaffold is a recurring motif in a multitude of biologically active compounds, particularly in the realm of kinase inhibitors.[6] Protein kinases are crucial regulators of cellular signaling pathways, and their dysregulation is a hallmark of many diseases, including cancer.[6]

Derivatives of 4-(4-Bromophenyl)-2-chlorothiazole serve as valuable intermediates in the synthesis of potent and selective kinase inhibitors. For instance, the aminothiazole scaffold has been identified as a promising chemical starting point for the development of inhibitors for glutaminase, an enzyme implicated in cancer metabolism.[7] Furthermore, thiazole-based compounds have been investigated as inhibitors of key signaling kinases such as Aurora kinases and components of the PI3K/mTOR pathway, which are critical for cell cycle progression and tumor growth.[6]

The synthetic versatility of 4-(4-Bromophenyl)-2-chlorothiazole allows for the systematic exploration of the chemical space around this privileged scaffold. By modifying the substituents at both the 2-position of the thiazole and the 4-position of the phenyl ring, medicinal chemists can fine-tune the pharmacological properties of the resulting molecules to optimize potency, selectivity, and pharmacokinetic profiles. For example, this scaffold has been utilized in the development of antiproliferative agents targeting VEGFR-2 and BRAF kinases.[8]

Safety and Handling

As with all laboratory chemicals, 4-(4-Bromophenyl)-2-chlorothiazole should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Work should be conducted in a well-ventilated fume hood. For detailed safety information, refer to the material safety data sheet (MSDS) provided by the supplier.

Conclusion

4-(4-Bromophenyl)-2-chlorothiazole is a strategically important building block for medicinal chemistry and drug discovery. Its straightforward and scalable synthesis, coupled with its versatile reactivity, provides a robust platform for the generation of diverse libraries of novel compounds. The demonstrated importance of the 4-aryl-2-substituted thiazole scaffold in targeting key biological pathways, particularly in oncology, underscores the significant potential of this intermediate in the development of next-generation therapeutics. This guide provides the foundational knowledge for researchers to effectively utilize this valuable chemical entity in their drug discovery endeavors.

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Foreword: The Thiazole Scaffold as a Privileged Structure in Medicinal Chemistry

An In-depth Technical Guide to the Biological Activity of 4-(4-Bromophenyl)-2-chlorothiazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen, represents a cornerstone in the architecture of pharmacologically active molecules. Its unique electronic properties, ability to participate in hydrogen bonding and pi-stacking interactions, and metabolic stability have rendered it a "privileged scaffold." This means it is capable of binding to a wide range of biological targets, leading to diverse therapeutic effects. Marketed drugs such as the antiretroviral Ritonavir and the anti-inflammatory Meloxicam feature this core structure, underscoring its clinical significance.[1]

This guide focuses on a specific, highly functionalized subset: derivatives of 4-(4-bromophenyl)-2-chlorothiazole. The introduction of a bromophenyl group at the 4-position is a strategic choice, as halogen atoms, particularly bromine, can enhance binding affinity through halogen bonding and improve pharmacokinetic properties.[2] The chloro group at the 2-position serves as a versatile chemical handle—a reactive site perfect for introducing a wide array of functional groups to modulate activity, selectivity, and physicochemical profiles. We will explore the synthesis, biological activities, and underlying mechanisms of these promising compounds, providing both high-level insights and detailed experimental protocols for their evaluation.

Synthetic Pathways: Building the Core and Its Analogs

The construction of the 4-(4-bromophenyl)-thiazole framework is primarily achieved through the Hantzsch thiazole synthesis, a classic and robust method. The process begins with the reaction of an α-haloketone with a thioamide-containing compound.[1]

Synthesis of the 2-Amino Precursor

The most common entry point to this class of derivatives is the synthesis of the 2-amino intermediate, 4-(4-bromophenyl)thiazol-2-amine. This is efficiently accomplished by the cyclocondensation of 2-bromo-1-(4-bromophenyl)ethanone (p-bromoacetophenone bromide) with thiourea, often catalyzed by iodine.[1][3]

Caption: General synthetic workflow for 4-(4-bromophenyl)thiazole derivatives.

Modification at the 2-Position

The 2-amino group of the intermediate is the primary site for diversification. For instance, reaction with chloroacetyl chloride yields N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide, introducing the key chloroacetamide moiety.[3] Alternatively, condensation with various aromatic aldehydes generates a library of Schiff base derivatives.[1] The parent 2-chloro scaffold can be accessed from the 2-amino precursor via reactions like the Sandmeyer reaction, providing another route for derivatization through nucleophilic substitution of the chlorine atom.

Anticancer Activity: A Multi-pronged Assault on Malignancy

Derivatives of the 4-(4-bromophenyl)thiazole scaffold have demonstrated significant cytotoxic activity against a range of human cancer cell lines, most notably breast (MCF-7) and colon (HCT-116) carcinoma cells.[1][4] The presence of the 4-bromophenyl group is considered a key contributor to this activity.[2]

Cytotoxicity Data

The in vitro anticancer efficacy is typically quantified by the concentration required to inhibit 50% of cell growth (IC₅₀ or GI₅₀).

Compound Type	Cell Line	Activity (IC₅₀ / GI₅₀)	Reference
Schiff Base Derivative (p2)	MCF-7 (Breast)	Comparable to 5-Fluorouracil	[1]
Hydrazone Derivative (3f)	MCF-7 (Breast)	1.0 ± 0.1 µM	[4]
Hydrazone Derivative (3n)	HCT-116 (Colon)	1.1 ± 0.5 µM	[4]
Thiazolyl-Coumarin (6d)	MCF-7 (Breast)	10.5 ± 0.71 µM	[5]
Thiadiazole Derivative (7b)	MCF-7 (Breast)	6.13 µM	[6]

Mechanisms of Action

These compounds do not merely halt proliferation; they actively trigger programmed cell death and interfere with critical cancer signaling pathways.

A primary mechanism is the induction of apoptosis through the mitochondrial (intrinsic) pathway.[7][8] Treatment with these derivatives leads to a cascade of intracellular events:

• Modulation of Bcl-2 Family Proteins: They alter the balance between pro-apoptotic proteins (like BAX) and anti-apoptotic proteins (like Bcl-2). An increase in the BAX/Bcl-2 ratio is a critical trigger for apoptosis.[6]

• Mitochondrial Disruption: This imbalance leads to the permeabilization of the outer mitochondrial membrane, causing the release of cytochrome c into the cytoplasm.[7][8]

• Caspase Activation: Cytochrome c assembly with Apaf-1 forms the apoptosome, which activates the initiator caspase-9. Caspase-9 then activates the executioner caspase-3, which orchestrates the dismantling of the cell.[9]

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The Bromophenyl Thiazole Scaffold: A Privileged Motif in Modern Medicinal Chemistry

An In-depth Technical Guide for Drug Discovery & Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen, is a cornerstone of medicinal chemistry, present in a multitude of clinically approved drugs.[1][2] The strategic incorporation of a bromophenyl moiety onto this versatile scaffold has unlocked a new dimension of pharmacological potential, giving rise to a class of compounds with significant therapeutic promise. This technical guide provides a comprehensive overview of the medicinal chemistry applications of bromophenyl thiazoles, with a focus on their design, synthesis, and biological evaluation as anticancer, antimicrobial, and anti-inflammatory agents. We will delve into the critical structure-activity relationships that govern their potency and explore the molecular mechanisms underpinning their therapeutic effects. This document is intended to serve as a valuable resource for researchers and scientists engaged in the discovery and development of novel therapeutics, offering both foundational knowledge and actionable experimental insights.

The Thiazole Nucleus: A Foundation of Therapeutic Success

The thiazole ring's prevalence in medicinal chemistry is no coincidence. Its unique electronic properties, arising from the presence of both sulfur and nitrogen heteroatoms, allow it to engage in a variety of non-covalent interactions with biological targets, including hydrogen bonding, and π-π stacking.[3] This inherent versatility has led to the development of numerous successful drugs across a wide range of therapeutic areas, such as the antiviral ritonavir, the anti-inflammatory meloxicam, and the antibiotic penicillin.[1] The thiazole moiety's ability to serve as a bioisosteric replacement for other functional groups, coupled with its relative metabolic stability, further cements its status as a "privileged" scaffold in drug design.

The introduction of a bromine atom, a halogen with a unique combination of steric and electronic properties, onto a phenyl ring appended to the thiazole core, has proven to be a particularly fruitful strategy for enhancing biological activity. The electron-withdrawing nature of bromine can significantly influence the overall electronic distribution of the molecule, impacting its binding affinity and pharmacokinetic profile.[1][4]

Synthetic Strategies: Building the Bromophenyl Thiazole Core

The cornerstone of bromophenyl thiazole synthesis is the renowned Hantzsch thiazole synthesis. This robust and versatile cyclocondensation reaction provides a straightforward and efficient route to the core 4-(4-bromophenyl)thiazol-2-amine intermediate.

Diagram: General Synthetic Scheme for 4-(4-bromophenyl)thiazol-2-amine Derivatives

Caption: Hantzsch synthesis of the core intermediate and subsequent derivatization.

Experimental Protocol: Synthesis of 4-(4-bromophenyl)thiazol-2-amine

This protocol is a generalized procedure based on methodologies reported in the literature.[5]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine p-bromoacetophenone (1 equivalent), thiourea (1.2 equivalents), and a catalytic amount of iodine.

• Reflux: Add a suitable solvent, such as ethanol, and reflux the mixture for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature. The resulting solid is collected by filtration.

• Purification: The crude product is then washed with a cold solvent, such as diethyl ether, to remove any unreacted starting materials. Further purification can be achieved by recrystallization from an appropriate solvent (e.g., ethanol) to yield the pure 4-(4-bromophenyl)thiazol-2-amine.

• Characterization: The structure and purity of the synthesized compound should be confirmed by spectroscopic methods, including ¹H NMR, ¹³C NMR, and IR spectroscopy.[1]

The resulting 2-amino group on the thiazole ring serves as a versatile synthetic handle for further molecular elaboration, most commonly through the formation of Schiff bases by reaction with various aromatic aldehydes.[1][6] This allows for the systematic exploration of the chemical space around the core scaffold, a crucial step in optimizing biological activity.

Therapeutic Applications of Bromophenyl Thiazoles

The bromophenyl thiazole scaffold has demonstrated significant potential across a spectrum of therapeutic areas. The following sections will detail its applications in oncology, infectious diseases, and inflammation.

Anticancer Activity: Targeting the Engines of Cell Proliferation

Cancer remains a formidable challenge to human health, and the demand for novel, more effective, and selective chemotherapeutic agents is unrelenting.[7] Bromophenyl thiazole derivatives have emerged as a promising class of anticancer agents, exhibiting potent cytotoxic activity against a range of cancer cell lines.[1][6]

Several molecular targets have been implicated in the anticancer effects of bromophenyl thiazoles. Notably, these compounds have been shown to inhibit key enzymes involved in cancer cell signaling and proliferation, including:

• Epidermal Growth Factor Receptor (EGFR): A tyrosine kinase receptor that plays a pivotal role in regulating cell growth, proliferation, and survival.[7] Overexpression or mutation of EGFR is a common feature in many cancers, making it a prime target for therapeutic intervention.

• Cyclin-Dependent Kinase 2 (CDK2): A key regulator of the cell cycle.[7] Inhibition of CDK2 can lead to cell cycle arrest and apoptosis, thereby preventing the uncontrolled proliferation of cancer cells.

Systematic SAR studies have provided valuable insights into the structural features required for potent anticancer activity:

• The 4-(4-bromophenyl) group is a critical determinant of activity, with the electron-withdrawing bromine atom at the para position often being superior to other substitutions.[1]

• The substituents on the second phenyl ring (introduced via Schiff base formation) play a crucial role in modulating potency. Electron-donating groups, such as hydroxyl (-OH) and dimethylamino (-N(CH₃)₂), at the para position have been shown to enhance anticancer activity against breast cancer cell lines (MCF-7).[1]

Compound ID	Substitution (R) on Phenyl Ring	Target Cell Line	IC₅₀ (µM)	Reference
p2	4-OH	MCF-7 (Breast Cancer)	10.5	[1]
11d	(Varies)	A549 (Lung Cancer)	62.5 µg/mL	[8][9]
5-fluorouracil	(Standard Drug)	MCF-7 (Breast Cancer)	5.2	[1]
Cisplatin	(Standard Drug)	A549 (Lung Cancer)	45.88 µg/mL	[8][9]

Antimicrobial Activity: Combating Drug-Resistant Pathogens

The rise of antimicrobial resistance is a global health crisis, necessitating the urgent discovery of new classes of antimicrobial agents.[5] Bromophenyl thiazoles have demonstrated broad-spectrum antimicrobial activity against both bacterial and fungal pathogens.[6][10]

Molecular docking studies have suggested that the antimicrobial effects of these compounds may be attributed to the inhibition of essential microbial enzymes:

• E. coli MurB: An enzyme involved in the biosynthesis of peptidoglycan, a critical component of the bacterial cell wall.[10]

• 14α-lanosterol demethylase: A key enzyme in the ergosterol biosynthesis pathway in fungi.[10] Inhibition of this enzyme disrupts the integrity of the fungal cell membrane.

The antimicrobial SAR of bromophenyl thiazoles highlights the following key features:

• The bromophenyl moiety is often crucial for potent activity.[11]

• The nature of the substituents on other parts of the thiazole scaffold can be tailored to optimize activity against specific pathogens. Certain Schiff base derivatives have shown promising activity comparable to standard drugs like norfloxacin and fluconazole.[6]

Diagram: High-Throughput Screening Workflow for Novel Antimicrobials

Caption: A typical workflow for identifying and validating new antimicrobial agents.

Anti-inflammatory Activity: Modulating the Inflammatory Cascade

Chronic inflammation is a key pathological feature of numerous diseases. Some bromophenyl thiazole derivatives have exhibited promising anti-inflammatory properties in preclinical models, such as the carrageenan-induced paw edema assay in rats.[12] While this area is less explored compared to their anticancer and antimicrobial applications, it represents a promising avenue for future research. The molecular mechanisms underlying these anti-inflammatory effects are yet to be fully elucidated but may involve the inhibition of pro-inflammatory enzymes or signaling pathways.

Future Perspectives and Conclusion

The bromophenyl thiazole scaffold has firmly established itself as a versatile and promising platform for the development of novel therapeutic agents. The wealth of preclinical data, particularly in the areas of oncology and infectious diseases, underscores the significant potential of this chemical class. Future research efforts should focus on:

• Lead Optimization: Systematic modification of lead compounds to enhance potency, selectivity, and pharmacokinetic properties.

• Mechanism of Action Studies: Deeper investigation into the molecular targets and signaling pathways modulated by these compounds to gain a more comprehensive understanding of their biological effects.

• In Vivo Efficacy and Safety Profiling: Rigorous evaluation of the most promising candidates in relevant animal models to assess their therapeutic potential and safety profiles.

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The Hantzsch Thiazole Synthesis: A Technical Guide to the Preparation of 4-Arylthiazoles

Abstract

The 4-arylthiazole scaffold is a privileged structure in medicinal chemistry and materials science, renowned for its diverse biological activities and valuable physicochemical properties. The Hantzsch thiazole synthesis, a classic condensation reaction, remains one of the most robust and versatile methods for the construction of this important heterocyclic motif. This in-depth guide provides researchers, scientists, and drug development professionals with a comprehensive understanding of the Hantzsch synthesis for preparing 4-arylthiazoles. We will delve into the reaction mechanism, provide field-proven experimental protocols, discuss critical process parameters, and offer troubleshooting strategies to ensure successful and reproducible outcomes.

Introduction: The Significance of 4-Arylthiazoles

Thiazole-containing compounds are integral to a vast array of pharmaceuticals and biologically active molecules. [1][2][3]The aromatic nature of the thiazole ring, coupled with the presence of nitrogen and sulfur heteroatoms, imparts unique electronic and steric properties that facilitate interactions with biological targets. [4]Specifically, the 4-arylthiazole moiety is a key pharmacophore found in drugs with a wide range of therapeutic applications, including antimicrobial, anti-inflammatory, anticancer, and anticonvulsant agents. [1][5][6]The ability to efficiently and selectively synthesize substituted 4-arylthiazoles is therefore of paramount importance in modern drug discovery and development. [1][7] The Hantzsch thiazole synthesis, first reported by Arthur Hantzsch in 1887, is a cornerstone of heterocyclic chemistry. [7]It provides a straightforward and generally high-yielding route to thiazole derivatives through the condensation of an α-haloketone with a thioamide. [8]This guide will focus on the practical application of this reaction for the synthesis of 4-arylthiazoles, a class of compounds with significant therapeutic potential. [9][10]

The Hantzsch Synthesis: A Mechanistic Perspective

Understanding the underlying mechanism of the Hantzsch synthesis is crucial for optimizing reaction conditions and troubleshooting potential issues. The reaction proceeds through a well-established multi-step pathway involving nucleophilic substitution, cyclization, and dehydration. [8] The generally accepted mechanism for the Hantzsch synthesis of a 4-aryl-2-aminothiazole from an α-bromoacetophenone and thiourea is as follows:

• Nucleophilic Attack: The reaction initiates with the nucleophilic attack of the sulfur atom of the thioamide (or thiourea) on the electrophilic α-carbon of the haloketone. This is typically an SN2 reaction, resulting in the formation of an isothiuronium salt intermediate. [8]2. Intramolecular Cyclization: The nitrogen atom of the intermediate then acts as a nucleophile, attacking the carbonyl carbon of the ketone in an intramolecular fashion. This step forms a five-membered heterocyclic ring, a hydroxylated thiazoline intermediate.

Caption: Figure 1: Hantzsch Thiazole Synthesis Mechanism.

Experimental Protocol: Synthesis of 4-Phenyl-2-aminothiazole

This section provides a detailed, self-validating protocol for the synthesis of 4-phenyl-2-aminothiazole, a representative 4-arylthiazole.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)
2-Bromoacetophenone	199.04	1.0 g	5.0
Thiourea	76.12	0.57 g	7.5
Ethanol	46.07	10 mL	-
5% Sodium Carbonate Solution	-	20 mL	-

Step-by-Step Procedure

• Reaction Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 2-bromoacetophenone (1.0 g, 5.0 mmol) and thiourea (0.57 g, 7.5 mmol). [8]2. Solvent Addition: Add 10 mL of ethanol to the flask. [8]3. Heating and Reflux: Heat the reaction mixture to reflux with vigorous stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Reaction Completion and Cooling: After the reaction is complete (typically 1-2 hours), remove the heat source and allow the mixture to cool to room temperature.

• Precipitation: Pour the cooled reaction mixture into a beaker containing 20 mL of a 5% aqueous sodium carbonate solution. [11]This neutralizes the hydrobromic acid formed during the reaction and precipitates the product. [11]6. Isolation: Collect the precipitated solid by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake with cold water to remove any inorganic impurities.

• Drying: Dry the product in a desiccator or a vacuum oven at a low temperature.

Purification and Characterization

The crude product is often of sufficient purity for many applications. [8]However, for obtaining highly pure material, recrystallization from a suitable solvent such as ethanol is recommended. The purity and identity of the final product should be confirmed by analytical techniques such as melting point determination, Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS).

Causality Behind Experimental Choices and Troubleshooting

The success of the Hantzsch synthesis hinges on several key experimental parameters. Understanding the "why" behind these choices is critical for optimization and troubleshooting.

• Choice of Haloketone: α-Bromoacetophenones are commonly used due to the good leaving group ability of the bromide ion. [7]α-Chloroacetophenones can also be employed, though they may require longer reaction times or higher temperatures.

• Stoichiometry: A slight excess of the thioamide is often used to ensure complete consumption of the limiting α-haloketone. [8][11]* Solvent: Ethanol is a common solvent as it effectively dissolves the reactants and facilitates the reaction at a moderate reflux temperature. Other polar protic solvents can also be used.

• Temperature: Heating is generally required to overcome the activation energy of the reaction and drive it to completion. [11]However, excessive heat can lead to side reactions and decomposition.

• Basification: The final neutralization step is crucial for isolating the free base of the thiazole product, which is often insoluble in the aqueous medium. [11] Common Challenges and Solutions:

Problem	Potential Cause	Suggested Solution
Low Yield	Incomplete reaction, side reactions, or product loss during workup.	Monitor the reaction by TLC to ensure completion. Optimize the reaction time and temperature. Ensure efficient precipitation and careful handling during filtration.
Formation of Side Products	Impurities in starting materials, incorrect stoichiometry, or harsh reaction conditions.	Use pure starting materials. Carefully control the stoichiometry and reaction temperature.
Difficulty in Product Isolation	Product is soluble in the workup solvent.	If the product is water-soluble, extraction with an organic solvent may be necessary after neutralization.

Modern Variations and Green Chemistry Approaches

While the classical Hantzsch synthesis is robust, several modifications have been developed to improve its efficiency and environmental friendliness.

• Microwave-Assisted Synthesis: Microwave irradiation can significantly reduce reaction times and improve yields. [12]* Solvent-Free Conditions: In some cases, the reaction can be carried out under solvent-free conditions, reducing waste and simplifying the workup. [13][14]* Catalysis: The use of catalysts, such as silica-supported tungstosilisic acid, can enhance reaction rates and allow for milder reaction conditions. [5] These modern approaches align with the principles of green chemistry by minimizing energy consumption and waste generation. [15]

Conclusion

The Hantzsch thiazole synthesis remains an indispensable tool for the construction of 4-arylthiazoles, a class of compounds with immense importance in drug discovery and materials science. By understanding the reaction mechanism, carefully controlling experimental parameters, and embracing modern synthetic methodologies, researchers can effectively and efficiently synthesize a wide range of valuable 4-arylthiazole derivatives. This guide provides a solid foundation for both novice and experienced scientists to confidently apply this powerful reaction in their research endeavors.

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Protocols & Analytical Methods

Application Note & Protocol: Advanced Palladium-Catalyzed Cross-Coupling of 2-Chlorothiazole for Accelerated Drug Discovery

Executive Summary

The thiazole motif is a cornerstone of modern medicinal chemistry, integral to the structure of numerous FDA-approved drugs and clinical candidates. The efficient and versatile functionalization of this heterocycle is therefore of paramount importance to drug discovery and development professionals. This comprehensive guide provides an in-depth exploration of palladium-catalyzed cross-coupling reactions utilizing the readily available and cost-effective starting material, 2-chlorothiazole. We will delve into the practical application of Suzuki-Miyaura, Sonogashira, Heck, and Buchwald-Hartwig amination reactions, offering not just step-by-step protocols, but also the critical scientific rationale behind catalyst selection, ligand choice, and reaction parameter optimization. This document is designed to empower researchers to not only successfully implement these powerful synthetic transformations but also to innovate and adapt them for the synthesis of novel molecular entities.

The Strategic Advantage of 2-Chlorothiazole in Cross-Coupling

While other halothiazoles can be employed in cross-coupling, 2-chlorothiazole presents an optimal balance of reactivity and commercial availability. Its C-Cl bond is sufficiently reactive to undergo oxidative addition to a palladium(0) center, particularly with the aid of modern, sophisticated ligand systems. This allows for the strategic and regioselective introduction of a wide array of chemical functionalities at the 2-position, a key vector for modulating the pharmacological properties of thiazole-containing compounds.

Mastering Catalyst Selection: A Guide to High-Performance Systems

The success of any cross-coupling reaction hinges on the judicious selection of the palladium source and, most critically, the ancillary ligand. The ligand environment around the palladium atom dictates the catalyst's stability, reactivity, and substrate scope. For a challenging substrate like 2-chlorothiazole, where the presence of both sulfur and nitrogen heteroatoms can lead to catalyst inhibition, the choice of ligand is especially crucial.

Overcoming Catalyst Poisoning: The Role of Advanced Ligands

The lone pairs of electrons on the sulfur and nitrogen atoms of the thiazole ring can coordinate strongly to the palladium center, leading to catalyst deactivation or "poisoning."[1] Modern, sterically hindered and electron-rich phosphine ligands, such as the Buchwald biarylphosphine ligands (e.g., SPhos, XPhos, RuPhos), are designed to mitigate this issue. Their bulkiness creates a protective pocket around the palladium atom, preventing strong coordination from the heteroatoms of the substrate while still allowing for the desired catalytic cycle to proceed.

Recommended Catalyst Systems for 2-Chlorothiazole Coupling

The following table summarizes highly effective palladium catalyst systems for the cross-coupling of 2-chlorothiazole, with a focus on those that have demonstrated high yields and broad applicability.

Catalyst System	Coupling Reaction	Key Advantages & Rationale
Pd(OAc)₂ / SPhos	Suzuki-Miyaura	SPhos is a bulky, electron-rich ligand that promotes rapid oxidative addition and reductive elimination, leading to high turnover numbers. It is particularly effective for coupling heteroaryl chlorides.
PdCl₂(dppf)	Suzuki-Miyaura	A robust and versatile catalyst, often effective for a wide range of substrates, though may require higher temperatures for less reactive partners.
Pd(PPh₃)₄ / CuI	Sonogashira	The classic system for Sonogashira coupling. Triphenylphosphine is a reliable ligand, and the copper(I) co-catalyst is essential for the activation of the terminal alkyne.
Pd₂(dba)₃ / Xantphos	Buchwald-Hartwig	Xantphos is a wide bite-angle ligand that is particularly effective in C-N bond formation, often providing excellent yields with a broad range of amines.
Pd(OAc)₂ / P(t-Bu)₃	Heck	The bulky and electron-rich tri(tert-butyl)phosphine ligand is highly effective for the Heck reaction, promoting the coupling of electron-rich and electron-neutral olefins.

Field-Proven Experimental Protocols

The following protocols are presented as detailed, stand-alone guides for the successful execution of the most common and impactful cross-coupling reactions of 2-chlorothiazole.

General Laboratory Workflow

A standardized workflow is critical for reproducibility and safety in palladium-catalyzed reactions. The following diagram outlines the key stages of the process.

Caption: Standard laboratory workflow for palladium-catalyzed cross-coupling reactions.

Protocol 1: Suzuki-Miyaura Coupling for the Synthesis of 2-Arylthiazoles

Objective: To synthesize a 2-arylthiazole via the palladium-catalyzed cross-coupling of 2-chlorothiazole with an arylboronic acid.

Materials:

• 2-Chlorothiazole

• Arylboronic acid (1.2 - 1.5 equivalents)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (K₃PO₄) (2.0 equivalents)

• Anhydrous 1,4-dioxane

• Oven-dried Schlenk tube with a magnetic stir bar

• Standard Schlenk line and syringe techniques

Procedure:

• In the Schlenk tube, combine Pd(OAc)₂ (0.02 equiv), SPhos (0.04 equiv), the arylboronic acid (1.2 equiv), and K₃PO₄ (2.0 equiv).

• Seal the tube, and then evacuate and backfill with argon three times.

• Add anhydrous, degassed 1,4-dioxane (to make a 0.2 M solution with respect to 2-chlorothiazole) via syringe.

• Add 2-chlorothiazole (1.0 equiv) via syringe.

• Place the sealed tube in a preheated oil bath at 100 °C and stir vigorously.

• Monitor the reaction's progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). Reactions are typically complete within 12-24 hours.

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute with ethyl acetate and wash with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired 2-arylthiazole.

Protocol 2: Sonogashira Coupling for the Synthesis of 2-Alkynylthiazoles

Objective: To synthesize a 2-alkynylthiazole through the palladium/copper-catalyzed coupling of 2-chlorothiazole with a terminal alkyne.

Materials:

• 2-Chlorothiazole

• Terminal alkyne (1.2 equivalents)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (5 mol%)

• Copper(I) iodide (CuI) (10 mol%)

• Triethylamine (Et₃N) (3.0 equivalents)

• Anhydrous tetrahydrofuran (THF)

• Oven-dried Schlenk tube with a magnetic stir bar

Procedure:

• To the Schlenk tube, add Pd(PPh₃)₄ (0.05 equiv) and CuI (0.10 equiv).

• Seal the tube, and then evacuate and backfill with argon three times.

• Add anhydrous, degassed THF (to make a 0.2 M solution with respect to 2-chlorothiazole) via syringe.

• Add triethylamine (3.0 equiv), the terminal alkyne (1.2 equiv), and finally 2-chlorothiazole (1.0 equiv) via syringe.

• Stir the reaction mixture at 60 °C.

• Monitor the reaction by TLC or GC-MS. Reactions are typically complete within 6-12 hours.

• Upon completion, cool the reaction to room temperature and filter through a pad of Celite to remove the catalyst residues, washing with THF.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated aqueous ammonium chloride, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Protocol 3: Heck Reaction for the Synthesis of 2-Vinylthiazoles

Objective: To synthesize a 2-vinylthiazole by the palladium-catalyzed coupling of 2-chlorothiazole with an alkene.

Materials:

• 2-Chlorothiazole

• An acrylate or styrene derivative (1.5 equivalents)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• Tri(tert-butyl)phosphine (P(t-Bu)₃) (4 mol%) or its tetrafluoroborate salt

• Potassium carbonate (K₂CO₃) (2.0 equivalents)

• Anhydrous N,N-dimethylformamide (DMF)

• Oven-dried sealed tube with a magnetic stir bar

Procedure:

• In the sealed tube, combine Pd(OAc)₂ (0.02 equiv), P(t-Bu)₃ (0.04 equiv), and K₂CO₃ (2.0 equiv).

• Seal the tube, and then evacuate and backfill with argon three times.

• Add anhydrous, degassed DMF (to make a 0.3 M solution with respect to 2-chlorothiazole) via syringe.

• Add the alkene (1.5 equiv) and 2-chlorothiazole (1.0 equiv) via syringe.

• Tightly seal the tube and place it in a preheated oil bath at 120 °C.

• Stir vigorously for 16-24 hours.

• Cool the reaction to room temperature.

• Dilute with water and extract with diethyl ether or ethyl acetate (3 x volume of DMF).

• Combine the organic layers and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Protocol 4: Buchwald-Hartwig Amination for the Synthesis of 2-Aminothiazoles

Objective: To synthesize a 2-aminothiazole derivative by the palladium-catalyzed coupling of 2-chlorothiazole with a primary or secondary amine.[2]

Materials:

• 2-Chlorothiazole

• Amine (primary or secondary) (1.2 equivalents)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (2 mol%)

• Xantphos (4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 equivalents)

• Anhydrous toluene or 1,4-dioxane

• Oven-dried sealed tube with a magnetic stir bar

Procedure:

• In a glovebox, add Pd₂(dba)₃ (0.02 equiv), Xantphos (0.04 equiv), and NaOtBu (1.4 equiv) to the sealed tube.

• Add the amine (1.2 equiv) and 2-chlorothiazole (1.0 equiv).

• Add anhydrous, degassed toluene or 1,4-dioxane (to make a 0.2 M solution with respect to 2-chlorothiazole).

• Tightly seal the tube and remove it from the glovebox.

• Place the tube in a preheated oil bath at 110 °C and stir vigorously.

• Monitor the reaction by LC-MS. Reactions are typically complete within 8-16 hours.

• Cool the reaction to room temperature.

• Dilute with ethyl acetate and carefully quench with water.

• Separate the layers and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Mechanistic Principles: The "Why" Behind the Protocol

A deep understanding of the catalytic cycle is essential for troubleshooting and optimization. All four of the cross-coupling reactions discussed proceed through a similar series of elementary steps.

Caption: A generalized catalytic cycle for the palladium-catalyzed cross-coupling of 2-chlorothiazole.

• Oxidative Addition: This is often the rate-limiting step where the active Pd(0) catalyst inserts into the C-Cl bond of 2-chlorothiazole to form a Pd(II) species. Electron-rich and bulky ligands accelerate this step.

• Transmetalation (Suzuki) or Ligand Exchange (other couplings): In the Suzuki reaction, the organoboron compound transfers its organic group to the palladium center. In other couplings, a coordination and deprotonation sequence occurs to bring the coupling partner to the palladium. The base is crucial in this phase.

• Reductive Elimination: The two organic fragments on the palladium center couple and are expelled as the final product, regenerating the Pd(0) catalyst, which then re-enters the catalytic cycle.

Troubleshooting and Optimization

Problem	Potential Cause	Recommended Solution
Low or No Conversion	1. Inactive catalyst or ligand. 2. Insufficiently anhydrous/anaerobic conditions. 3. Ineffective base. 4. Catalyst poisoning.	1. Use fresh, high-purity reagents. Consider a pre-catalyst. 2. Ensure rigorous degassing of solvents and use of a glovebox if necessary. 3. Screen different bases (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄, NaOtBu). 4. Increase ligand loading or switch to a bulkier, more electron-rich ligand.
Side Product Formation (e.g., Homocoupling)	1. Presence of oxygen. 2. Reaction temperature too high.	1. Improve degassing procedures. 2. Lower the reaction temperature and monitor for longer reaction times.
Protodeboronation (Suzuki)	1. Presence of water. 2. Base is too strong or reaction time too long.	1. Use anhydrous conditions. 2. Use a milder base (e.g., K₂CO₃ instead of NaOtBu) and monitor the reaction closely to avoid prolonged heating after completion.

References

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649. [Link]

• Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition, 41(22), 4176-4211. [Link]

• Chinchilla, R., & Nájera, C. (2011). Recent advances in Sonogashira reactions. Chemical Society Reviews, 40(10), 5084-5121. [Link]

• Beletskaya, I. P., & Cheprakov, A. V. (2000). The Heck Reaction as a Sharpening Stone of Palladium Catalysis. Chemical Reviews, 100(8), 3009-3066. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2008). A General and Efficient Method for the Palladium-Catalyzed N-Arylation of 2-Aminothiazoles. Angewandte Chemie International Edition, 47(26), 4855-4858. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Palladium-Catalyzed N-Arylation of 2-Aminothiazoles - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of 4-(4-Bromophenyl)-2-chlorothiazole Derivatives: An Application Note and Detailed Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiazole and its derivatives are a cornerstone in medicinal chemistry, forming the structural core of numerous pharmaceuticals with a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1] The 4-aryl-2-chlorothiazole scaffold, in particular, serves as a versatile intermediate for the synthesis of more complex molecules, allowing for further functionalization at the 2-position. This document provides a comprehensive guide to the synthesis of 4-(4-bromophenyl)-2-chlorothiazole, a key building block for novel drug candidates.[2]

This protocol details a robust and well-established two-step synthetic route. The synthesis commences with the classic Hantzsch thiazole synthesis to construct the 2-amino-4-(4-bromophenyl)thiazole core, followed by a Sandmeyer-type reaction to replace the 2-amino group with a chloro substituent. The causality behind experimental choices, self-validating system checks, and comprehensive references are provided to ensure scientific integrity and reproducibility.

Overall Synthetic Scheme

The synthesis of 4-(4-bromophenyl)-2-chlorothiazole is achieved in two primary stages, starting from commercially available 4-bromoacetophenone and thiourea.

Caption: Overall synthetic workflow for 4-(4-Bromophenyl)-2-chlorothiazole.

Part 1: Synthesis of 2-Amino-4-(4-bromophenyl)thiazole (Intermediate I)

The initial step involves the Hantzsch thiazole synthesis, a reliable method for the formation of the thiazole ring from an α-haloketone and a thioamide.[3] In this protocol, 4-bromoacetophenone is the α-haloketone precursor, which is halogenated in situ, and thiourea serves as the thioamide component.

Mechanistic Insight

The Hantzsch synthesis proceeds via a multi-step mechanism that begins with the reaction between the α-haloketone and the sulfur of the thioamide. This is followed by an intramolecular cyclization and subsequent dehydration to form the aromatic thiazole ring. The stability of the aromatic product drives the reaction to completion.[3]

Caption: Simplified mechanism of the Hantzsch thiazole synthesis.

Experimental Protocol

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (mmol)	Mass/Volume
4-Bromoacetophenone	199.04	10	1.99 g
Thiourea	76.12	20	1.52 g
Iodine	253.81	10	2.54 g
Ethanol	-	-	50 mL
Diethyl Ether	-	-	As needed
Ammonium Hydroxide (aq)	-	-	As needed

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-bromoacetophenone (1.99 g, 10 mmol), thiourea (1.52 g, 20 mmol), and iodine (2.54 g, 10 mmol).

• Add 50 mL of ethanol to the flask.

• Heat the reaction mixture to reflux and maintain for 12 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Wash the cooled mixture with diethyl ether to remove any unreacted 4-bromoacetophenone and iodine.[2]

• Pour the remaining mixture into a beaker containing a dilute solution of ammonium hydroxide to neutralize the hydroiodic acid formed during the reaction and precipitate the product.

• Collect the precipitated solid by vacuum filtration, wash with cold water, and dry.

• The crude product can be purified by recrystallization from ethanol to yield 2-amino-4-(4-bromophenyl)thiazole as a solid.

Characterization of Intermediate I:

• Appearance: Off-white to pale yellow solid.

• IR (KBr, cm⁻¹): The IR spectrum is expected to show characteristic peaks for N-H stretching of the primary amine (around 3438 and 3284 cm⁻¹), aromatic C-H stretching (around 3114 cm⁻¹), C=C stretching of the aromatic ring (around 1535 cm⁻¹), and C-S stretching (around 669 cm⁻¹).[4]

• ¹H NMR (DMSO-d₆, δ ppm): Expected signals include a singlet for the thiazole proton (around 7.08 ppm), a singlet for the amine protons (around 7.06 ppm), and doublets for the aromatic protons of the bromophenyl ring (around 7.41 and 7.98 ppm).[4]

• Mass Spectrum (m/z): The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the product (C₉H₇BrN₂S, M.W. = 255.14 g/mol ).

Part 2: Synthesis of 4-(4-Bromophenyl)-2-chlorothiazole (Final Product)

The second step involves the conversion of the 2-amino group of the thiazole intermediate to a chloro group via a Sandmeyer reaction. This reaction proceeds through a diazonium salt intermediate, which is then decomposed in the presence of a copper(I) chloride catalyst.

Mechanistic Insight

The Sandmeyer reaction is a versatile method for the substitution of an aromatic amino group. The reaction is initiated by the diazotization of the primary amine with nitrous acid (generated in situ from sodium nitrite and a strong acid) at low temperatures to form a diazonium salt. This salt is a key intermediate, as the dinitrogen moiety is an excellent leaving group. The subsequent addition of copper(I) chloride catalyzes the replacement of the diazonium group with a chlorine atom through a radical mechanism.

Caption: Simplified mechanism of the Sandmeyer reaction.

Experimental Protocol

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (mmol)	Mass/Volume
2-Amino-4-(4-bromophenyl)thiazole	255.14	5	1.28 g
Concentrated Hydrochloric Acid	-	-	~10 mL
Sodium Nitrite	69.00	5.5	0.38 g
Copper(I) Chloride	98.99	6	0.59 g
Water	-	-	As needed
Dichloromethane	-	-	As needed
Anhydrous Sodium Sulfate	-	-	As needed

Procedure:

• In a 100 mL beaker, suspend 2-amino-4-(4-bromophenyl)thiazole (1.28 g, 5 mmol) in a mixture of concentrated hydrochloric acid (5 mL) and water (5 mL).

• Cool the suspension to 0-5 °C in an ice-salt bath with vigorous stirring.

• In a separate small beaker, dissolve sodium nitrite (0.38 g, 5.5 mmol) in a minimal amount of cold water.

• Add the sodium nitrite solution dropwise to the cooled thiazole suspension, ensuring the temperature is maintained below 5 °C. Stir the resulting diazonium salt solution at 0-5 °C for an additional 30 minutes.

• In a separate 250 mL flask, dissolve copper(I) chloride (0.59 g, 6 mmol) in concentrated hydrochloric acid (~5 mL). Cool this solution to 0 °C.

• Slowly add the cold diazonium salt solution to the copper(I) chloride solution with vigorous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then gently heat to 60-70 °C for 1 hour, or until the evolution of nitrogen gas ceases.

• Cool the reaction mixture to room temperature and pour it into a beaker containing crushed ice.

• Extract the product with dichloromethane (3 x 30 mL).

• Combine the organic layers, wash with water, and then with a saturated sodium bicarbonate solution to neutralize any remaining acid.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude product.

• The crude 4-(4-bromophenyl)-2-chlorothiazole can be purified by column chromatography on silica gel using a hexane-ethyl acetate solvent system.

Characterization of the Final Product:

• Appearance: Expected to be a solid.

• IR (KBr, cm⁻¹): The characteristic N-H stretching bands of the starting material should be absent. The spectrum will be dominated by aromatic C-H and C=C stretching, and the C-Cl and C-Br stretching vibrations.

• ¹H NMR (CDCl₃, δ ppm): The singlet for the amine protons will be absent. The singlet for the thiazole proton is expected to be in a similar region to the precursor, and the doublets for the bromophenyl protons will be present.

• ¹³C NMR (CDCl₃, δ ppm): The chemical shift of the C2 carbon of the thiazole ring will be significantly shifted compared to the 2-amino precursor due to the change in the substituent from an amino to a chloro group.

• Mass Spectrum (m/z): The mass spectrum should show a molecular ion peak corresponding to the molecular weight of 4-(4-bromophenyl)-2-chlorothiazole (C₉H₅BrClNS, M.W. = 274.57 g/mol ), with the characteristic isotopic pattern for bromine and chlorine.

Safety and Handling

• All manipulations should be performed in a well-ventilated fume hood.

• Personal protective equipment (safety glasses, lab coat, and gloves) must be worn at all times.

• 4-Bromoacetophenone is a lachrymator.

• Thiourea is a suspected carcinogen.

• Iodine is corrosive and harmful if inhaled or swallowed.

• Concentrated hydrochloric acid is highly corrosive.

• Sodium nitrite is an oxidizing agent and is toxic.

• Copper(I) chloride is harmful if swallowed.

• Dichloromethane is a volatile and potentially carcinogenic solvent.

• Diazonium salts can be explosive when isolated and dry. They should be kept in solution and at low temperatures.

Troubleshooting

Issue	Possible Cause	Solution
Step 1: Low yield of 2-aminothiazole	Incomplete reaction	Ensure the reaction is refluxed for the specified time. Monitor by TLC.
Loss of product during work-up	Ensure complete precipitation by adjusting the pH carefully. Use cold water for washing.
Step 2: Low yield of 2-chlorothiazole	Decomposition of diazonium salt	Maintain the temperature strictly between 0-5 °C during diazotization and addition.
Incomplete reaction	Ensure sufficient heating after the addition of the diazonium salt to the copper catalyst to drive the reaction to completion.
Final Product Impure	Incomplete reaction or side products	Purify the product thoroughly using column chromatography with an appropriate solvent gradient.

Conclusion

This application note provides a detailed and reliable protocol for the synthesis of 4-(4-bromophenyl)-2-chlorothiazole, a valuable intermediate in drug discovery. By following the outlined procedures and paying close attention to the reaction conditions, particularly temperature control during the Sandmeyer reaction, researchers can consistently obtain the desired product in good yield. The provided mechanistic insights and troubleshooting guide aim to facilitate a deeper understanding of the chemical transformations and assist in overcoming potential experimental challenges.

References

• Mahmood, A. A. R., & Rahim, N. A. H. A. (2018). Synthesis and antimicrobial evaluation of new-[2-amino-4-(4-chloro-/4-bromophenyl)-1,3-thiazole derivatives. Journal of Pharmacy Research, 12(1), 145-150.

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 135455321, 4-(4-Bromophenyl)-2-chlorothiazole. Retrieved January 25, 2026 from [Link].

• Pawar, S. A., et al. (2019). 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological activity and molecular docking study with ADME profile. Chemistry Central Journal, 13(1), 47.

• Organic Chemistry Portal. (n.d.). Sandmeyer Reaction. Retrieved January 25, 2026, from [Link]

• BenchChem. (2025). Application Notes and Protocols for the Sandmeyer Reaction on 4-Amino-2-chloronicotinonitrile.

• Ashenhurst, J. (2018). Reactions of Diazonium Salts: Sandmeyer and Related Reactions. Master Organic Chemistry. Retrieved January 25, 2026, from [Link]

• MDPI. (2023). 2-{[4-(4-Bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione. Molbank, 2023(1), M1548.
• Chemsigma. (n.d.). 4-(4-BROMOPHENYL)-2-CHLOROTHIAZOLE [3884-33-1]. Retrieved January 25, 2026, from a relevant Chemsigma product page URL.
• Al-Ostath, A., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules, 26(5), 1449.
• Synthesis, molecular modelling and biological significance of N-(4-(4-bromophenyl) thiazol-2-yl)-2-chloroacetamide derivatives as prospective antimicrobial and antiproliferative agents. BMC Chemistry, 13(1), 1-16.
• Sigma-Aldrich. (n.d.). 2-Amino-4-(4-bromophenyl)thiazole. Retrieved January 25, 2026, from a relevant Sigma-Aldrich product page URL.
• Venkata Rao, C., et al. (2013). Synthesis of novel 2-amino thiazole derivatives. Der Pharma Chemica, 5(2), 181-184.*(2), 181-184.

Sources

• 1. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijcmas.com [ijcmas.com]
• 3. mdpi.com [mdpi.com]
• 4. 4-(4-ブロモフェニル)-2-ヒドロキシチアゾール 96% | Sigma-Aldrich [sigmaaldrich.com]

The Strategic Utility of 4-(4-Bromophenyl)-2-chlorothiazole in Modern Organic Synthesis: Application Notes and Protocols

Introduction: Unveiling a Privileged Scaffold

In the landscape of contemporary drug discovery and materials science, the thiazole ring system stands as a "privileged scaffold," a core structural motif frequently found in molecules exhibiting significant biological activity.[1][2] Its unique electronic properties and ability to engage in various non-covalent interactions make it a cornerstone in the design of targeted therapeutics, particularly protein kinase inhibitors.[3][4] Within this important class of heterocycles, 4-(4-Bromophenyl)-2-chlorothiazole emerges as a highly versatile and strategic building block. This molecule is endowed with two distinct and orthogonally reactive sites: a chloro substituent at the C2 position, highly activated towards nucleophilic substitution, and a bromophenyl moiety at the C4 position, primed for a host of palladium-catalyzed cross-coupling reactions. This dual reactivity allows for a modular and sequential approach to the synthesis of complex, multi-functionalized molecules, making it an invaluable tool for researchers in medicinal chemistry and beyond.

This comprehensive guide provides an in-depth exploration of the synthetic applications of 4-(4-Bromophenyl)-2-chlorothiazole. We will delve into the mechanistic underpinnings of its reactivity and present detailed, field-proven protocols for its utilization in key synthetic transformations, including Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and nucleophilic aromatic substitution.

I. Palladium-Catalyzed Cross-Coupling at the C4 Position: The Suzuki-Miyaura Reaction

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between sp²-hybridized centers.[5] This reaction typically involves the palladium-catalyzed coupling of an organoboron species with an organic halide.[5] In the context of 4-(4-Bromophenyl)-2-chlorothiazole, the aryl bromide at the C4 position serves as the electrophilic partner, allowing for the introduction of a wide array of aryl, heteroaryl, or vinyl substituents.

Mechanistic Rationale and Causality in Experimental Design

The catalytic cycle of the Suzuki-Miyaura reaction is a well-established sequence of elementary steps involving a palladium catalyst.[6] Understanding this cycle is paramount to rationalizing the choice of reagents and conditions.

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

• Oxidative Addition: The cycle commences with the oxidative addition of the aryl bromide to a coordinatively unsaturated Pd(0) complex. This is often the rate-determining step, and its efficiency is influenced by the electron density of the aryl halide and the steric and electronic properties of the phosphine ligands on the palladium catalyst.

• Transmetalation: The subsequent step involves the transfer of the organic group from the boron atom to the palladium center. This process is facilitated by a base, which activates the organoboron species by forming a more nucleophilic borate complex.[5] The choice of base is therefore critical and must be strong enough to promote this step without causing unwanted side reactions.

• Reductive Elimination: The final step is the reductive elimination of the two organic partners from the palladium center, which forms the desired C-C bond and regenerates the active Pd(0) catalyst.

Protocol: Suzuki-Miyaura Coupling of 4-(4-Bromophenyl)-2-chlorothiazole with Phenylboronic Acid

This protocol is adapted from established procedures for the Suzuki-Miyaura coupling of heteroaryl halides.[7][8]

Materials:

• 4-(4-Bromophenyl)-2-chlorothiazole

• Phenylboronic acid

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water

• Nitrogen or Argon gas supply

• Standard glassware for inert atmosphere reactions

Procedure:

• To an oven-dried Schlenk flask, add 4-(4-Bromophenyl)-2-chlorothiazole (1.0 equiv), phenylboronic acid (1.2 equiv), and potassium carbonate (2.0 equiv).

• Add Pd(dppf)Cl₂ (0.03 equiv).

• Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

• Add degassed 1,4-dioxane and water (4:1 v/v) to the flask via syringe. The final concentration of the aryl bromide should be approximately 0.1 M.

• Heat the reaction mixture to 80-90 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 4-12 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer with ethyl acetate (2x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 2-chloro-4-(biphenyl-4-yl)thiazole.

Parameter	Recommended Condition	Rationale
Palladium Catalyst	Pd(dppf)Cl₂	A robust and versatile catalyst for a wide range of Suzuki couplings.
Ligand	dppf (in Pd(dppf)Cl₂)	The ferrocene backbone provides a good bite angle for the phosphine, promoting reductive elimination.
Base	K₂CO₃	A moderately strong base that effectively promotes transmetalation without causing hydrolysis of the chloro-substituent.
Solvent System	1,4-Dioxane/Water (4:1)	The aqueous-organic mixture aids in the dissolution of both the organic substrates and the inorganic base.
Temperature	80-90 °C	Provides sufficient thermal energy to overcome the activation barrier of the oxidative addition step.

II. C-N Bond Formation at the C2 Position: Buchwald-Hartwig Amination and Nucleophilic Aromatic Substitution

The C2 position of the 4-(4-bromophenyl)-2-chlorothiazole is highly activated towards C-N bond formation due to the electron-withdrawing effect of the adjacent nitrogen atom in the thiazole ring.[9] This reactivity can be harnessed through two powerful synthetic strategies: the palladium-catalyzed Buchwald-Hartwig amination and direct nucleophilic aromatic substitution (SₙAr).

A. Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that forms a carbon-nitrogen bond between an aryl halide and an amine.[10][11] This reaction is incredibly versatile, tolerating a wide range of functional groups on both coupling partners.[10]

Mechanistic Insights:

The catalytic cycle for the Buchwald-Hartwig amination shares similarities with the Suzuki-Miyaura reaction, involving oxidative addition, amine coordination and deprotonation, and reductive elimination.

Caption: Generalized catalytic cycle for the Buchwald-Hartwig amination reaction.

The choice of ligand is crucial for a successful Buchwald-Hartwig amination. Bulky, electron-rich phosphine ligands are generally preferred as they facilitate the reductive elimination step, which is often rate-limiting.[12]

Protocol: Buchwald-Hartwig Amination with Aniline

This protocol is based on general procedures for the amination of heteroaryl chlorides.[13]

Materials:

• 4-(4-Bromophenyl)-2-chlorothiazole

• Aniline

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos)

• Sodium tert-butoxide (NaOtBu)

• Toluene

• Nitrogen or Argon gas supply

• Standard glassware for inert atmosphere reactions

Procedure:

• In a glovebox or under a stream of inert gas, add Pd₂(dba)₃ (0.01 equiv) and XPhos (0.02 equiv) to an oven-dried Schlenk tube.

• Add dry, degassed toluene and stir for 10 minutes to form the active catalyst.

• In a separate flask, dissolve 4-(4-Bromophenyl)-2-chlorothiazole (1.0 equiv), aniline (1.2 equiv), and sodium tert-butoxide (1.4 equiv) in dry, degassed toluene.

• Transfer the substrate solution to the catalyst solution via cannula.

• Heat the reaction mixture to 100-110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 6-18 hours.

• Cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the mixture with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel to yield N-phenyl-4-(4-bromophenyl)thiazol-2-amine.

Parameter	Recommended Condition	Rationale
Palladium Precatalyst	Pd₂(dba)₃	A common and effective source of Pd(0).
Ligand	XPhos	A bulky, electron-rich biaryl phosphine ligand that promotes both oxidative addition and reductive elimination.
Base	Sodium tert-butoxide	A strong, non-nucleophilic base required to deprotonate the amine and facilitate the catalytic cycle.
Solvent	Toluene	An aprotic solvent suitable for high-temperature reactions.
Temperature	100-110 °C	Necessary to drive the reaction, particularly the oxidative addition of the relatively less reactive aryl chloride.

B. Nucleophilic Aromatic Substitution (SₙAr)

For certain nucleophiles, particularly electron-rich amines or when the reaction is conducted at elevated temperatures, a direct nucleophilic aromatic substitution (SₙAr) can occur without the need for a palladium catalyst.[9][14] The electron-deficient nature of the C2 position of the thiazole ring makes it susceptible to attack by a nucleophile, proceeding through a Meisenheimer-like intermediate.[15]

Mechanistic Considerations:

The SₙAr reaction is a two-step process:

• Nucleophilic Attack: The nucleophile attacks the carbon atom bearing the leaving group, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex. The stability of this intermediate is enhanced by the electron-withdrawing nature of the thiazole ring nitrogen.[15]

• Loss of the Leaving Group: The leaving group (chloride) is expelled, and the aromaticity of the thiazole ring is restored.

Caption: Simplified mechanism of the SₙAr reaction on 2-chlorothiazole.

Protocol: Nucleophilic Aromatic Substitution with Piperidine

This protocol is an adaptation of general procedures for SₙAr on activated heteroaryl chlorides.[9]

Materials:

• 4-(4-Bromophenyl)-2-chlorothiazole

• Piperidine

• N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Potassium carbonate (K₂CO₃) (optional, as a base)

• Standard laboratory glassware

Procedure:

• To a round-bottom flask, add 4-(4-Bromophenyl)-2-chlorothiazole (1.0 equiv) and the solvent (DMF or DMSO).

• Add piperidine (2.0-3.0 equiv). Using an excess of the amine can also serve as the base to neutralize the HCl formed. Alternatively, an inorganic base like K₂CO₃ (1.5 equiv) can be added.

• Heat the reaction mixture to 120-140 °C with stirring.

• Monitor the reaction by TLC or LC-MS. The reaction may take 12-24 hours to reach completion.

• After cooling, pour the reaction mixture into water and extract with ethyl acetate (3x).

• Combine the organic extracts, wash with water and then brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to obtain 2-(piperidin-1-yl)-4-(4-bromophenyl)thiazole.

Parameter	Recommended Condition	Rationale
Nucleophile	Piperidine	A strong secondary amine nucleophile.
Solvent	DMF or DMSO	Polar aprotic solvents that can stabilize the charged intermediate and facilitate the reaction.
Base	Excess amine or K₂CO₃	To neutralize the HCl generated during the reaction.
Temperature	120-140 °C	High temperatures are often required to overcome the activation energy for uncatalyzed SₙAr reactions.

Conclusion: A Gateway to Molecular Diversity

4-(4-Bromophenyl)-2-chlorothiazole has proven itself to be a building block of significant strategic value in organic synthesis. Its dual reactive handles allow for the selective and sequential introduction of diverse molecular fragments through robust and well-understood reaction pathways. The protocols and mechanistic insights provided herein are intended to empower researchers, scientists, and drug development professionals to effectively utilize this versatile scaffold in the creation of novel molecules with potential applications in medicine and materials science. By understanding the principles that govern its reactivity, the synthetic chemist can unlock a vast chemical space, paving the way for future innovations.

References

• US20120196871A1 - Process for the synthesis of 2-aminothiazole compounds as kinase inhibitors - Google P

• The Design, Synthesis and Evaluation of Rho-kinase Inhibitory Activity of 4-aryl-thiazole-2-amines. [Link]

• Nucleophilic Aromatic Substitution - NPTEL Archive. [Link]

• CN101657446A - Method for synthesizing 2-aminothiazole compounds as kinase inhibitors - Google P

• Regiospecific cross-coupling of haloaryls and pyridine to 2-phenylpyridine using water, zinc, and catalytic palladium on carbon | Request PDF - ResearchGate. [Link]

• Suzuki Miyaura cross-coupling of 2-chloropyrazine with arylboronic acids catalyzed by novel palladium(II) ONO pincer complexes | Request PDF - ResearchGate. [Link]

• Bi-aryl meta-pyrimidine inhibitors of kinases - Patent US-8604042-B2 - PubChem. [Link]

• nucleophilic aromatic substitutions - YouTube. [Link]

• Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero (aryl) boronic acids and esters - Scholarship @ Claremont. [Link]

• Advances in Cross-Coupling Reactions - MDPI. [Link]

• Synthesis of Novel 7-Phenyl-2,3-Dihydropyrrolo[2,1-b]Quinazolin-9(1H)-ones as Cholinesterase Inhibitors Targeting Alzheimer's Disease Through Suzuki–Miyaura Cross-Coupling Reaction - MDPI. [Link]

• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing). [Link]

• Nucleophilic aromatic substitution reactions of chloroazines with bisulfide (HS-) and polysulfides (Sn2-) - PubMed. [Link]

• Amination of 2-halopyridines. [a] | Download Table - ResearchGate. [Link]

• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles - DSpace@MIT. [Link]

• Palladium-Catalyzed Cross-Coupling Reactions of Organosilanols and their Salts: Practical Alternatives to Boron- and Tin-based Methods - NIH. [Link]

• Suzuki cross-coupling reaction - YouTube. [Link]

• Masking Boronic Acids for Suzuki Coupling - YouTube. [Link]

• Reactivity‐Tunable Palladium Precatalysts with Favorable Catalytic Properties in Suzuki–Miyaura Cross‐Coupling Reactions - ResearchGate. [Link]

• Buchwald-Hartwig Cross Coupling Reaction - Organic Chemistry Portal. [Link]

• Buchwald-Hartwig Amination - Chemistry LibreTexts. [Link]

• Buchwald-Hartwig Aminations of Aryl Chlorides: A Practical Protocol Based on Commercially Available Pd(0)NHC Catalysts - ResearchGate. [Link]

• Buchwald–Hartwig amination - Wikipedia. [Link]

• Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst. [Link]

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• 3. US20120196871A1 - Process for the synthesis of 2-aminothiazole compounds as kinase inhibitors - Google Patents [patents.google.com]
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Application Notes and Protocols for the Characterization of 4-(4-Bromophenyl)-2-chlorothiazole

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This document provides a comprehensive guide to the analytical techniques for the full characterization of 4-(4-Bromophenyl)-2-chlorothiazole, a heterocyclic compound of interest in pharmaceutical research and development. The protocols and methodologies detailed herein are designed to ensure robust and reliable characterization, a critical step in the journey of a molecule from discovery to its potential application as a therapeutic agent.

Introduction: The Imperative of Rigorous Characterization

4-(4-Bromophenyl)-2-chlorothiazole belongs to the thiazole class of heterocyclic compounds, a scaffold known for its diverse pharmacological activities.[1] The presence of a bromophenyl group and a chloro substituent on the thiazole ring suggests potential for further chemical modification and imparts specific physicochemical properties that are crucial to its biological function and formulation. Accurate and comprehensive characterization is not merely a procedural step; it is the foundation upon which all subsequent research, including efficacy and safety studies, is built. This guide is structured to provide not just the "how" but also the "why" behind each analytical choice, empowering researchers to generate high-quality, reproducible data.

Physicochemical Properties: A Snapshot

A thorough understanding of the fundamental physicochemical properties of 4-(4-Bromophenyl)-2-chlorothiazole is the first step in its characterization. These properties influence its handling, solubility, and formulation potential.

Property	Anticipated Value/State	Significance in Drug Development
Molecular Formula	C₉H₅BrClNS	Defines the elemental composition and molecular weight.
Molecular Weight	274.57 g/mol	Crucial for stoichiometric calculations and interpretation of mass spectrometry data.
Appearance	Likely a solid at room temperature.[2]	Impacts handling, storage, and formulation (e.g., solid dosage forms).
Solubility	Expected to have low aqueous solubility and better solubility in organic solvents like DMSO, DMF, and chlorinated solvents.	A key determinant of bioavailability and a critical parameter for designing in vitro assays and formulation strategies.
Melting Point	Expected to be a crystalline solid with a distinct melting point.	An indicator of purity; a sharp melting point range suggests high purity.

Analytical Characterization Workflow

A multi-technique approach is essential for the unambiguous characterization of 4-(4-Bromophenyl)-2-chlorothiazole. The following diagram illustrates a logical workflow for the comprehensive analysis of the compound.

Caption: A logical workflow for the comprehensive characterization of 4-(4-Bromophenyl)-2-chlorothiazole.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Blueprint of the Molecule

NMR spectroscopy is the cornerstone of structural elucidation for organic molecules, providing detailed information about the carbon-hydrogen framework.

¹H NMR Spectroscopy Protocol

Rationale: ¹H NMR provides information on the number of different types of protons, their chemical environment, and their proximity to other protons.

Protocol:

• Sample Preparation: Dissolve 5-10 mg of 4-(4-Bromophenyl)-2-chlorothiazole in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube. The choice of solvent is critical; the compound must be fully dissolved.

• Instrument Setup:

  • Spectrometer: 400 MHz or higher field strength for better resolution.

  • Internal Standard: Tetramethylsilane (TMS) at 0 ppm.

  • Acquisition Parameters:

    • Pulse sequence: Standard single-pulse experiment.

    • Number of scans: 16-64, depending on the sample concentration.

    • Relaxation delay: 1-2 seconds.

• Data Processing and Interpretation:

  • Process the raw data (FID) with Fourier transformation, phase correction, and baseline correction.

  • Integrate the signals to determine the relative number of protons.

  • Analyze the chemical shifts (δ) and coupling constants (J) to assign the protons to the molecular structure.

Expected ¹H NMR Spectral Features (in CDCl₃):

• Aromatic Protons (Bromophenyl group): Two doublets in the range of δ 7.5-8.0 ppm, each integrating to 2H. The characteristic AA'BB' splitting pattern is expected due to the para-substitution.

• Thiazole Proton: A singlet in the region of δ 7.0-7.5 ppm, integrating to 1H. The exact chemical shift will be influenced by the electronic effects of the chloro and bromophenyl substituents.

¹³C NMR Spectroscopy Protocol

Rationale: ¹³C NMR provides information on the number of non-equivalent carbons and their chemical environment, complementing the ¹H NMR data for a complete structural assignment.

Protocol:

• Sample Preparation: Use the same sample prepared for ¹H NMR. A higher concentration (20-50 mg) may be required for a better signal-to-noise ratio.

• Instrument Setup:

  • Spectrometer: 100 MHz or higher.

  • Acquisition Parameters:

    • Pulse sequence: Proton-decoupled experiment (e.g., zgpg30).

    • Number of scans: 1024 or more, as the natural abundance of ¹³C is low.

    • Relaxation delay: 2-5 seconds.

• Data Processing and Interpretation:

  • Process the FID and identify the chemical shifts of the carbon signals.

  • Use DEPT (Distortionless Enhancement by Polarization Transfer) experiments (DEPT-90 and DEPT-135) to differentiate between CH, CH₂, and CH₃ groups.

Expected ¹³C NMR Spectral Features (in CDCl₃):

• Thiazole Carbons: Two signals are expected for the thiazole ring carbons. The carbon bearing the chlorine atom (C2) will be significantly downfield (δ > 150 ppm), while the other carbon (C5) will be in the aromatic region. The C4 carbon attached to the bromophenyl ring will also be in the aromatic region.

• Bromophenyl Carbons: Four distinct signals are expected for the bromophenyl ring, with the carbon attached to the bromine atom (ipso-carbon) appearing at a characteristic chemical shift.

Mass Spectrometry (MS): Unveiling the Molecular Weight and Fragmentation

Mass spectrometry is a powerful technique for determining the molecular weight of a compound and providing structural information through the analysis of its fragmentation pattern.

LC-MS/GC-MS Protocol

Rationale: Coupling chromatography with mass spectrometry (LC-MS or GC-MS) allows for the separation of the analyte from impurities and provides its mass-to-charge ratio (m/z). The choice between LC-MS and GC-MS depends on the volatility and thermal stability of the compound. For many thiazole derivatives, LC-MS is a suitable choice.[3]

Protocol (LC-MS):

• Sample Preparation: Prepare a dilute solution of the compound (e.g., 10-100 µg/mL) in a suitable solvent like methanol or acetonitrile.

• LC Conditions (Suggested Starting Point):

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid.

    • Start with 95% A, ramp to 5% A over 5-10 minutes.

  • Flow Rate: 0.2-0.4 mL/min.

  • Injection Volume: 1-5 µL.

• MS Conditions:

  • Ionization Source: Electrospray Ionization (ESI) in positive ion mode is a good starting point.

  • Mass Analyzer: Quadrupole or Time-of-Flight (TOF) for accurate mass measurements.

  • Scan Range: m/z 50-500.

  • Fragmentation: Collision-Induced Dissociation (CID) for MS/MS experiments to study fragmentation patterns.

Expected Mass Spectrum:

• Molecular Ion Peak ([M+H]⁺): The most crucial peak will be the protonated molecule. Given the isotopic distribution of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio) and chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio), a characteristic isotopic cluster will be observed for the molecular ion. The expected m/z for the most abundant isotopologues would be around 274.9.

• Fragmentation Pattern: The fragmentation of the thiazole ring and the loss of bromine or chlorine atoms are expected fragmentation pathways that can provide further structural confirmation.[4][5]

High-Performance Liquid Chromatography (HPLC): Assessing Purity

HPLC is the workhorse for purity determination in the pharmaceutical industry, offering high resolution and quantitative capabilities.

HPLC Protocol for Purity Analysis

Rationale: This protocol is designed to separate 4-(4-Bromophenyl)-2-chlorothiazole from potential starting materials, by-products, and degradation products, allowing for accurate purity assessment.

Protocol (Suggested Starting Point):

• Sample Preparation: Prepare a solution of the compound in the mobile phase or a compatible solvent at a concentration of approximately 0.5-1.0 mg/mL.

• HPLC System:

  • Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: An isocratic or gradient mixture of acetonitrile and water. A starting point could be 60:40 (v/v) acetonitrile:water.

  • Flow Rate: 1.0 mL/min.

  • Detector: UV detector set at a wavelength where the compound has significant absorbance (e.g., determined by UV-Vis spectroscopy, likely around 254 nm or 280 nm).

  • Column Temperature: 25-30 °C.

• Data Analysis:

  • Integrate the peak areas of all components in the chromatogram.

  • Calculate the purity of the main peak as a percentage of the total peak area.

  • The method should be validated according to ICH guidelines for parameters such as specificity, linearity, accuracy, precision, and robustness.

Fourier-Transform Infrared (FTIR) Spectroscopy: Fingerprinting Functional Groups

FTIR spectroscopy provides information about the functional groups present in a molecule by measuring the absorption of infrared radiation.

FTIR Protocol

Rationale: The FTIR spectrum serves as a molecular fingerprint and confirms the presence of key functional groups.

Protocol:

• Sample Preparation:

  • Solid State (KBr pellet): Mix a small amount of the sample (1-2 mg) with dry potassium bromide (KBr) and press into a thin pellet.

  • Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly on the ATR crystal.

• Data Acquisition:

  • Spectrometer: A standard FTIR spectrometer.

  • Scan Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32.

• Data Interpretation:

  • Identify characteristic absorption bands corresponding to the functional groups present in the molecule.

Expected Characteristic FTIR Bands:

• C-H stretching (aromatic): ~3100-3000 cm⁻¹.

• C=C stretching (aromatic and thiazole ring): ~1600-1450 cm⁻¹.

• C-N stretching: ~1350-1250 cm⁻¹.[1]

• C-S stretching: ~750-650 cm⁻¹.[1]

• C-Cl stretching: ~800-600 cm⁻¹.

• C-Br stretching: ~600-500 cm⁻¹.

Elemental Analysis: Verifying the Elemental Composition

Elemental analysis provides the percentage composition of carbon, hydrogen, nitrogen, and sulfur in a compound, which is a fundamental confirmation of its empirical formula.

Elemental Analysis Protocol

Rationale: This technique provides a quantitative measure of the elemental composition, which should match the theoretical values calculated from the molecular formula.

Protocol:

• Sample Preparation: A few milligrams of a highly pure and dry sample are required.

• Instrumentation: An automated CHNS analyzer.

• Analysis: The sample is combusted in a high-oxygen environment, and the resulting gases (CO₂, H₂O, N₂, SO₂) are separated and quantified.

• Data Comparison: The experimental percentages are compared with the theoretical values.

Theoretical Elemental Composition for C₉H₅BrClNS:

• Carbon (C): 39.37%

• Hydrogen (H): 1.84%

• Nitrogen (N): 5.10%

• Sulfur (S): 11.68%

The analysis of bromine and chlorine typically requires separate methods, such as ion chromatography after combustion.

Thermal Analysis (DSC/TGA): Assessing Thermal Stability and Solid-State Properties

Thermal analysis techniques like Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are crucial for understanding the solid-state properties and thermal stability of a pharmaceutical compound.

DSC/TGA Protocol

Rationale: DSC measures the heat flow associated with thermal transitions (e.g., melting, crystallization), while TGA measures changes in mass as a function of temperature, indicating decomposition or desolvation.[6]

Protocol:

• Sample Preparation: Accurately weigh 3-5 mg of the sample into an aluminum pan.

• Instrumentation: A simultaneous TGA/DSC instrument or separate TGA and DSC instruments.

• TGA Conditions:

  • Temperature Program: Heat the sample from ambient temperature to a temperature above its expected decomposition point (e.g., 30 °C to 500 °C) at a constant heating rate (e.g., 10 °C/min).

  • Atmosphere: Inert atmosphere (e.g., nitrogen) at a constant flow rate (e.g., 50 mL/min).

• DSC Conditions:

  • Temperature Program: Similar to TGA, or a program designed to study specific transitions like melting and crystallization (e.g., heat-cool-heat cycles).

  • Atmosphere: Inert atmosphere (e.g., nitrogen).

• Data Analysis:

  • TGA Thermogram: Analyze the weight loss steps to determine the decomposition temperature and the presence of any residual solvents or water.

  • DSC Thermogram: Identify endothermic and exothermic peaks corresponding to melting, crystallization, and other phase transitions. The onset of the melting peak is typically reported as the melting point.

Expected Thermal Behavior:

• TGA: A stable compound is expected to show minimal weight loss until a high temperature, at which point a sharp weight loss will indicate decomposition.

• DSC: A sharp endothermic peak corresponding to the melting of the crystalline solid is expected. The absence of other significant thermal events before melting is an indicator of purity.

Conclusion: A Foundation for Success

The comprehensive characterization of 4-(4-Bromophenyl)-2-chlorothiazole using the orthogonal analytical techniques described in this guide is a critical step in its development as a potential pharmaceutical agent. By following these detailed protocols and understanding the rationale behind each method, researchers can ensure the generation of high-quality, reliable data. This robust analytical foundation is indispensable for making informed decisions throughout the drug development process, ultimately contributing to the successful translation of a promising molecule into a safe and effective medicine.

References

• Jadhav, S. A., et al. (2019). 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological activity and molecular docking study with ADME profile. Chemistry Central Journal, 13(1), 53. Available from: [Link]

• Gomha, S. M., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules, 26(5), 1449. Available from: [Link]

• Pop, R., et al. (2023). 2-{[4-(4-Bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione. Molbank, 2023(1), M1548. Available from: [Link]

• Fahmy, T. (2014). A 4-(o-chlorophenyl)-2-aminothiazole: microwave assisted synthesis, spectral, thermal, XRD and biological studies. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 121, 339-347. Available from: [Link]

• Kubba, A. A. R. M., & Rahim, N. A. H. A. (2018). Synthesis and antimicrobial evaluation of new-[2-amino-4-(4-chloro-/4-bromophenyl)-1,3-thiazole derivatives. Journal of Pharmacy Research, 12(1), 145-150. Available from: [Link]

• Strassnig, S., et al. (2010). Simultaneous LC-MS/MS determination of phenylbutyrate, phenylacetate, benzoate and their corresponding metabolites phenylacetylglutamine and hippurate in blood and urine. Journal of Chromatography B, 878(27), 2633-2638. Available from: [Link]

• Salem, M. A. I., et al. (2014). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. International Journal of Materials and Chemistry, 4(4), 92-99. Available from: [Link]

• Sharma, K. (Year not available). Mass Spectral Fragmentation Modes of Some Heterocyclically Substituted Chromones-I. Asian Journal of Chemistry. Available from: [Link]article.aspx?ArticleID=1_1_35)

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• 2. researchgate.net [researchgate.net]
• 3. Simultaneous LC-MS/MS determination of phenylbutyrate, phenylacetate benzoate and their corresponding metabolites phenylacetylglutamine and hippurate in blood and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. A 4-(o-chlorophenyl)-2-aminothiazole: microwave assisted synthesis, spectral, thermal, XRD and biological studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing the Antibacterial Activity of Thiazole Derivatives Against S. aureus and E. coli

Introduction: The Imperative for Novel Antibacterial Agents

The relentless rise of antibiotic resistance, particularly in pathogens such as Methicillin-resistant Staphylococcus aureus (MRSA) and multidrug-resistant Escherichia coli, presents a formidable challenge to global public health. This escalating crisis necessitates the discovery and development of novel antimicrobial agents with diverse mechanisms of action. Thiazole, a five-membered heterocyclic ring containing sulfur and nitrogen, has emerged as a privileged scaffold in medicinal chemistry.[1] Its derivatives have demonstrated a broad spectrum of biological activities, including potent antibacterial effects against both Gram-positive and Gram-negative bacteria.[2][3]

This guide provides a comprehensive overview of the mechanisms of action of thiazole derivatives and detailed, field-proven protocols for evaluating their antibacterial efficacy against S. aureus and E. coli. It is intended for researchers, scientists, and drug development professionals engaged in the pursuit of new antibacterial therapies.

Mechanisms of Antibacterial Action: A Multi-pronged Attack

Thiazole derivatives exert their antibacterial effects through various mechanisms, often targeting essential cellular processes. This multi-targeting capability is a significant advantage in overcoming resistance.[4][5]

• Inhibition of Cell Wall Synthesis: A crucial target in bacteria is the synthesis of peptidoglycan, a vital component of the cell wall. Some thiazole derivatives have been shown to inhibit enzymes involved in this pathway, such as UDP-N-acetylenolpyruvylglucosamine reductase (MurB).[1][6] By disrupting cell wall formation, these compounds compromise the structural integrity of the bacterium, leading to cell lysis.

• Interference with DNA Replication: DNA gyrase, a type II topoisomerase, is essential for bacterial DNA replication and is a well-established target for antibiotics. Certain thiazole derivatives have been identified as inhibitors of the GyrB subunit of DNA gyrase.[5][7] This inhibition prevents the supercoiling and uncoiling of DNA, ultimately halting replication and leading to bacterial cell death.

• Disruption of Cell Membrane Integrity: The bacterial cell membrane is critical for maintaining cellular homeostasis. The amphiphilic nature of some thiazole derivatives, possessing both hydrophobic and hydrophilic regions, allows them to intercalate into the bacterial cell membrane.[8] This insertion can disrupt the membrane's electrochemical gradient, leading to the leakage of essential cytoplasmic contents and subsequent cell death.[8]

• Inhibition of FtsZ Polymerization: The FtsZ protein is a key component of the bacterial cytoskeleton and forms the Z-ring, which is essential for cell division. Some thiazole derivatives have been shown to interfere with the dynamic polymerization of FtsZ, thereby inhibiting Z-ring formation and bacterial cytokinesis.[4]

dot graph TD { rankdir=LR; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=12, fontcolor="#FFFFFF"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

} caption: "Mechanisms of Thiazole Antibacterial Action"

Experimental Protocols: A Framework for Evaluation

A systematic evaluation of the antibacterial potential of novel thiazole derivatives requires a series of well-defined in vitro assays. The following protocols are based on established methodologies and guidelines from the Clinical and Laboratory Standards Institute (CLSI) to ensure reproducibility and reliability.[9][10]

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro.[11] The broth microdilution method is a widely used and accurate technique for determining MIC values.[12]

Rationale: This assay provides a quantitative measure of the potency of the thiazole derivative, allowing for direct comparison between different compounds and against standard antibiotics. The use of a 96-well plate format allows for high-throughput screening.

Materials:

• 96-well sterile microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial strains (S. aureus, E. coli)

• Thiazole derivatives (stock solutions in a suitable solvent, e.g., DMSO)

• Positive control antibiotic (e.g., Ciprofloxacin, Vancomycin)

• Sterile saline (0.85%) or phosphate-buffered saline (PBS)

• 0.5 McFarland turbidity standard

• Spectrophotometer or densitometer

• Multichannel pipette

• Incubator (35 ± 2°C)

Step-by-Step Methodology:

• Inoculum Preparation:

  • From a fresh (18-24 hour) agar plate, select 3-5 well-isolated colonies of the test bacterium.

  • Suspend the colonies in sterile saline or PBS.

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). This can be done visually or with a spectrophotometer (absorbance at 625 nm of 0.08-0.13).

  • Dilute this adjusted suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Preparation of Thiazole Derivative Dilutions:

  • Prepare a serial two-fold dilution of the thiazole derivative in CAMHB directly in the 96-well plate.

  • Typically, 100 µL of CAMHB is added to wells 2-12.

  • Add 200 µL of the highest concentration of the test compound to well 1.

  • Transfer 100 µL from well 1 to well 2, mix well, and continue this serial dilution across the plate to well 10. Discard 100 µL from well 10.

  • Well 11 serves as the growth control (inoculum without compound), and well 12 serves as the sterility control (broth only).

• Inoculation:

  • Add 100 µL of the diluted bacterial suspension (prepared in step 1) to wells 1-11. The final volume in these wells will be 200 µL.

• Incubation:

  • Cover the plate and incubate at 35 ± 2°C for 16-20 hours in ambient air.

• Reading the MIC:

  • Following incubation, visually inspect the plate for bacterial growth (turbidity).

  • The MIC is the lowest concentration of the thiazole derivative at which there is no visible growth.

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} caption: "Broth Microdilution MIC Assay Workflow"

Protocol 2: Time-Kill Kinetics Assay

This assay determines the rate at which an antibacterial agent kills a bacterial population over time. It helps to differentiate between bactericidal (killing) and bacteriostatic (inhibiting growth) activity.[13]

Rationale: Understanding the killing kinetics is crucial for predicting the in vivo efficacy of a drug. A rapid bactericidal effect is often desirable for treating acute and severe infections.[14] A ≥3-log₁₀ reduction (99.9% kill) in CFU/mL is the standard definition of bactericidal activity.[13]

Materials:

• Actively growing bacterial cultures (S. aureus, E. coli)

• CAMHB or other suitable broth

• Thiazole derivatives

• Sterile tubes or flasks

• Shaking incubator

• Sterile saline or PBS for dilutions

• Agar plates for colony counting

• Timer

• Micropipettes

Step-by-Step Methodology:

• Inoculum Preparation:

  • Prepare an overnight culture of the test bacterium in CAMHB.

  • Dilute the overnight culture in fresh, pre-warmed CAMHB to achieve a starting concentration of approximately 5 x 10⁵ to 5 x 10⁶ CFU/mL.

• Assay Setup:

  • Prepare tubes or flasks containing the bacterial inoculum and the thiazole derivative at various concentrations (e.g., 1x, 2x, 4x MIC).

  • Include a growth control tube (inoculum without compound).

• Time-Point Sampling:

  • Incubate the tubes in a shaking incubator at 37°C.

  • At predetermined time points (e.g., 0, 2, 4, 6, 8, 24 hours), withdraw an aliquot from each tube.

• Colony Forming Unit (CFU) Enumeration:

  • Perform serial ten-fold dilutions of each aliquot in sterile saline or PBS.

  • Plate a known volume (e.g., 100 µL) of appropriate dilutions onto agar plates.

  • Incubate the plates at 37°C for 18-24 hours.

  • Count the number of colonies on the plates and calculate the CFU/mL for each time point and concentration.

• Data Analysis:

  • Plot the log₁₀ CFU/mL versus time for each concentration of the thiazole derivative and the growth control.

  • Determine the time required for a ≥3-log₁₀ reduction in CFU/mL compared to the initial inoculum.

Protocol 3: Cytotoxicity Assessment using MTT Assay

It is essential to evaluate the toxicity of lead compounds against mammalian cells to ensure they are selectively targeting bacteria. The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[15]

Rationale: This assay provides an early indication of the therapeutic window of the thiazole derivative. Low toxicity to mammalian cells is a critical parameter for a successful drug candidate.

Materials:

• Mammalian cell line (e.g., HEK293, HepG2)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• Thiazole derivatives

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• CO₂ incubator (37°C, 5% CO₂)

• Microplate reader

Step-by-Step Methodology:

• Cell Seeding:

  • Seed the mammalian cells into a 96-well plate at a density of approximately 1 x 10⁴ cells/well in 100 µL of complete medium.

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the thiazole derivatives in complete cell culture medium.

  • Remove the old medium from the cells and add 100 µL of the medium containing the test compounds at various concentrations.

  • Include wells with untreated cells (vehicle control) and a positive control for cytotoxicity (e.g., doxorubicin).

• Incubation:

  • Incubate the plate for 24-72 hours in a CO₂ incubator.

• MTT Addition:

  • After the incubation period, add 10 µL of the MTT solution to each well.

  • Incubate for another 2-4 hours. During this time, viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Solubilization:

  • Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Plot the percentage of cell viability versus the compound concentration to determine the IC₅₀ (the concentration that inhibits 50% of cell viability).

Data Interpretation and Reporting

Systematic and clear reporting of data is crucial for the evaluation and comparison of thiazole derivatives.

MIC Data: MIC values should be reported in a tabular format, allowing for a quick comparison of the activity of different compounds against S. aureus and E. coli.

Thiazole Derivative	MIC (µg/mL) vs. S. aureus (ATCC 29213)	MIC (µg/mL) vs. E. coli (ATCC 25922)
Compound A	8	16
Compound B	2	4
Ciprofloxacin	0.25	0.06

Time-Kill Kinetics Data: The results of time-kill assays are best presented as a graph, plotting log₁₀ CFU/mL against time. This visual representation clearly demonstrates the rate and extent of bacterial killing.

Cytotoxicity Data: The IC₅₀ values from the MTT assay should be reported to indicate the concentration at which the compound exhibits toxicity to mammalian cells. The selectivity index (SI), calculated as IC₅₀ / MIC, is a useful parameter to express the compound's specificity for bacteria over mammalian cells. A higher SI value is desirable.

Conclusion and Future Directions

The protocols outlined in this guide provide a robust framework for the initial in vitro characterization of novel thiazole derivatives as potential antibacterial agents. A thorough evaluation of the MIC, bactericidal or bacteriostatic activity, and cytotoxicity is essential for identifying promising lead compounds. Further investigations, including studies on the mechanism of resistance, in vivo efficacy in animal models, and pharmacokinetic/pharmacodynamic profiling, are necessary steps in the preclinical development of these compounds. The versatility of the thiazole scaffold continues to offer exciting opportunities in the ongoing battle against antibiotic resistance.

References

• Antimicrobial Activity and Synthesis of Thiazole Derivatives: A Recent Upd

• Antibacterial Activity of Thiazole and its Derivatives: A Review - Biointerface Research in Applied Chemistry. Available at: [Link]

• The Potential of Thiazole Derivatives as Antimicrobial Agents - MDPI. Available at: [Link]

• Synthesis and Antimicrobial Activity of New Heteroaryl(aryl) Thiazole Derivatives Molecular Docking Studies - PMC - NIH. Available at: [Link]

• Evaluation of anti-bacterial effects of some novel thiazole and imidazole derivatives against some pathogenic bacteria - PMC - NIH. Available at: [Link]

• An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023) - NIH. Available at: [Link]

• Revolutionizing Antibiotic Testing: MIC, MBC & Time-Kill Assays Explained - YouTube. Available at: [Link]

• Triazole and Pyrazole Hybrids of Electrophilic Natural Products as Promising Anticancer Agents - MDPI. Available at: [Link]

• Thiazoles, Their Benzofused Systems, and Thiazolidinone Derivatives: Versatile and Promising Tools to Combat Antibiotic Resistance - PubMed Central. Available at: [Link]

• M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically - CLSI. Available at: [Link]

• Time-Kill Kinetics Assay - Emery Pharma. Available at: [Link]

• Discovery and Characterization of Potent Thiazoles versus Methicillin- and Vancomycin-Resistant Staphylococcus aureus - PMC - PubMed Central. Available at: [Link]

• Antimicrobial Susceptibility Testing - StatPearls - NCBI Bookshelf - NIH. Available at: [Link]

• Microbiology guide to interpreting antimicrobial susceptibility testing (AST) - Idexx. Available at: [Link]

• (PDF) Development of novel thiazole-based hybrids as DNA gyrase inhibitors: design, synthesis, in silico and in vitro antibacterial evaluation - ResearchGate. Available at: [Link]

• Protocol to Evaluate Antibacterial Activity MIC, FIC and Time Kill Method - Acta Scientific. Available at: [Link]

• Antimicrobial susceptibility testing (Broth microdilution method) - WOAH - Asia. Available at: [Link]

• The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC - NIH. Available at: [Link]

• Antibacterial Evaluation of Synthetic Thiazole Compounds In Vitro and In Vivo in a Methicillin-Resistant Staphylococcus aureus (MRSA) Skin Infection Mouse Model | PLOS One - Research journals. Available at: [Link]

• Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf - NIH. Available at: [Link]

• Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods. (URL not available)

• Benzothiazole DNA gyrase inhibitors and their conjugates with siderophore mimics: design, synthesis and evaluation - RSC Publishing. Available at: [Link]

• Computational Drug Design and Docking Studies of Thiazole Derivatives Targeting Bacterial DNA Gyrase - Indian Journal of Pharmaceutical Chemistry and Analytical Techniques. Available at: [Link]

• How do you interpret Minimum Inhibitory Concentration (MIC) values on antibiotic susceptibility testing? - Dr.Oracle. Available at: [Link]

• Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments. Available at: [Link]

• Quality control and reference guidelines for CLSI broth microdilution susceptibility method (M 38-A document) for amphotericin B, itraconazole, posaconazole, and voriconazole - PubMed. Available at: [Link]

• Antimicrobial Susceptibility Testing: A Review of General Principles and Contemporary Practices | Clinical Infectious Diseases | Oxford Academic. Available at: [Link]

• Antimicrobial Susceptibility Testing - Apec.org. Available at: [Link]

• Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method - Protocols.io. Available at: [Link]

• MTT (Assay protocol. Available at: [Link]

• Time kill kinetics and antibiofilm activity - Bio-protocol. Available at: [Link]

• LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING - WOAH. Available at: [Link]

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• 1. Synthesis and Antimicrobial Activity of New Heteroaryl(aryl) Thiazole Derivatives Molecular Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023) - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. Evaluation of anti-bacterial effects of some novel thiazole and imidazole derivatives against some pathogenic bacteria - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Technical Support Center: Hantzsch Synthesis of 4-(4-Bromophenyl)-2-chlorothiazole

Welcome to the technical support guide for the synthesis of 4-(4-Bromophenyl)-2-chlorothiazole via the Hantzsch thiazole synthesis. This resource is designed for researchers, chemists, and drug development professionals to troubleshoot common issues and optimize reaction yields. The Hantzsch synthesis, while generally reliable, can present challenges, particularly with substituted precursors.[1][2] This guide provides in-depth, experience-based solutions to overcome these hurdles.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction yield is consistently low or zero. Where should I start troubleshooting?

A low or non-existent yield is the most common issue. The problem can typically be traced back to one of three areas: starting material integrity, reaction conditions, or mechanistic side reactions.

Initial Diagnostic Workflow:

• Verify Starting Materials: Confirm the identity and purity of your α-haloketone (2-bromo-1-(4-bromophenyl)ethan-1-one) and your thioamide source. The α-haloketone is susceptible to degradation.[3][4]

• Re-evaluate Reaction Conditions: Small deviations in temperature, solvent, and reaction time can drastically impact yield. The Hantzsch reaction is a multi-step process, and the dehydration of the cyclic intermediate is often the rate-limiting step.[2]

• Assess Work-up Procedure: The thiazole product might be soluble in the work-up solvents, or the final product may require a specific pH for precipitation.[1][5]

Below is a visual workflow to guide your initial troubleshooting steps.

Caption: Initial troubleshooting workflow for low yield.

Q2: How do solvent and temperature affect the synthesis of 4-(4-Bromophenyl)-2-chlorothiazole?

The choice of solvent and reaction temperature are critically linked. They dictate the solubility of reactants, reaction rate, and the prevalence of side reactions.

Solvent Selection: Ethanol is a common solvent for Hantzsch synthesis as it effectively dissolves both the polar thioamide and the less polar α-haloketone, especially upon heating.[6][7] Using a mixture of ethanol and water can sometimes improve yields for certain substrates.[7] For less reactive substrates, a higher boiling point solvent like DMF or refluxing THF might be necessary to drive the final dehydration step.

Solvent	Boiling Point (°C)	Typical Conditions	Rationale & Potential Issues
Ethanol	78	Reflux (approx. 78°C)	Good general-purpose solvent. Ensures reactants are in solution.
Methanol	65	Reflux (approx. 65°C)	Can be used, but lower boiling point may require longer reaction times.[1]
Ethanol/Water	Variable	Reflux	May increase yield by improving solubility of intermediates or salts.[7]
THF	66	Reflux (approx. 66°C)	Good alternative, especially for moisture-sensitive variations.
DMF	153	80-100°C	Used for difficult cyclizations, but requires careful temperature control to avoid decomposition.

Temperature Optimization: Most Hantzsch syntheses require heating to overcome the activation energy of the cyclization and dehydration steps.[1][8]

• Initial SN2 Attack: The first step, where the sulfur of the thioamide attacks the α-haloketone, can often occur at room temperature.[6]

• Cyclization/Dehydration: This intramolecular step typically requires reflux temperatures to proceed efficiently. Insufficient heat is a primary cause of unreacted starting materials.

• Excessive Heat: Overheating, especially in high-boiling solvents, can lead to decomposition and the formation of tar-like byproducts.

Recommendation: Start with refluxing ethanol. If the reaction stalls (monitored by TLC), consider switching to a higher boiling point solvent in a subsequent optimization run.

Q3: My crude product is a complex mixture. What are the likely side products?

The appearance of multiple spots on a TLC plate indicates the formation of side products. Understanding the Hantzsch mechanism helps predict these impurities.

Core Hantzsch Mechanism: The reaction proceeds via nucleophilic attack of the thioamide sulfur on the α-carbon of the ketone, followed by intramolecular cyclization and dehydration.

Caption: Simplified Hantzsch thiazole synthesis pathway.

Common Side Reactions:

• Self-Condensation of α-Haloketone: Under basic conditions or prolonged heating, 2-bromo-1-(4-bromophenyl)ethan-1-one can undergo self-condensation, leading to complex polymeric materials.

• Formation of Isomeric Products: If an unsymmetrical or N-substituted thioamide is used, there's a possibility of forming regioisomers. For the target molecule, this is less of a concern if the chloro-thioamide source is symmetrical. However, reaction conditions, particularly pH, can influence the final product structure.[9]

• Hydrolysis of α-Haloketone: Presence of water, especially with a base, can hydrolyze the starting ketone to an α-hydroxyketone, which is unreactive in this synthesis.

• Incomplete Dehydration: The hydroxythiazoline intermediate may be present in the crude product if the reaction is not heated sufficiently or for an adequate duration.

Troubleshooting Strategy:

• Ensure an inert atmosphere (e.g., Nitrogen or Argon) if side reactions are significant.

• Use anhydrous solvents to minimize hydrolysis.

• Monitor the reaction by TLC. If the starting material is consumed but multiple products appear, side reactions are likely occurring. Adjusting the temperature or reaction time may be necessary.

Experimental Protocols

Optimized Protocol for Hantzsch Synthesis of 4-(4-Bromophenyl)-2-chlorothiazole

This protocol is a starting point and may require optimization based on your specific lab conditions and reagent purity.

Materials:

• 2-bromo-1-(4-bromophenyl)ethan-1-one (1.0 eq)

• A suitable 2-chloro-thioamide source (e.g., N-cyanocarbamimidothioic acid chloride) (1.1 - 1.2 eq)

• Anhydrous Ethanol (sufficient to make a ~0.2 M solution)

• Sodium Carbonate (Na₂CO₃) or Sodium Bicarbonate (NaHCO₃) solution (5-10% aqueous)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-bromo-1-(4-bromophenyl)ethan-1-one (1.0 eq) and the thioamide source (1.1 eq).

• Add anhydrous ethanol to the flask.

• Heat the mixture to reflux (approximately 78-80°C) with vigorous stirring.

• Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Once the starting ketone is consumed, allow the reaction mixture to cool to room temperature. The intermediate salt may precipitate.

• Slowly pour the cooled reaction mixture into a beaker containing a stirred 5% aqueous solution of sodium carbonate.[1] This neutralizes the hydrobromide salt formed during the reaction, causing the neutral thiazole product to precipitate.[5]

• Stir the resulting suspension for 30 minutes in an ice bath to ensure complete precipitation.

• Collect the solid product by vacuum filtration through a Büchner funnel.

• Wash the filter cake sequentially with cold water and then a small amount of cold ethanol to remove impurities.

• Dry the product under vacuum to obtain the crude 4-(4-Bromophenyl)-2-chlorothiazole.

Purification Protocol: Recrystallization

The crude product can often be purified by recrystallization to yield a product of high purity.

• Transfer the crude solid to an Erlenmeyer flask.

• Add a minimal amount of a suitable solvent (e.g., ethanol, isopropanol, or an ethanol/water mixture).

• Gently heat the mixture on a hot plate with stirring until the solid completely dissolves.

• Remove the flask from the heat and allow it to cool slowly to room temperature.

• Once crystal formation begins, the flask can be placed in an ice bath to maximize crystal recovery.

• Collect the purified crystals by vacuum filtration, wash with a small amount of the cold recrystallization solvent, and dry under vacuum.

References

• Chem Help Asap. (n.d.). Hantzsch Thiazole Synthesis. Retrieved from [Link]

• Land of Learning. (2026, January 21). Hantzsch Pyrrole synthesis mechanism | Heterocyclic compounds part 11 [Video]. YouTube. Retrieved from [Link]

• ResearchGate. (n.d.). Hantzsch thiazole synthesis. Retrieved from [Link]

• Scribd. (n.d.). Hantzsch Thiazole Synthesis 2010. Retrieved from [Link]

• ChemHelpASAP. (2020, November 5). Hantzsch thiazole synthesis - laboratory experiment [Video]. YouTube. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Thiazole synthesis. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Retrieved from [Link]

• SciSpace. (n.d.). Recent advances in Hantzsch 1,4-dihydropyridines. Retrieved from [Link]

• American Chemical Society. (2000, November 7). Learning from the Hantzsch synthesis. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. Retrieved from [Link]

• jOeCHEM. (2020, April 12). Hantzsch Pyridine Synthesis Mechanism and Complete the Rxn Examples [Video]. YouTube. Retrieved from [Link]

• Google Patents. (n.d.). US5180833A - Process for the preparation of chlorothiazole derivatives.

• ACS Publications. (n.d.). Development and Optimisation of an Unsymmetrical Hantzsch Reaction for Plant-Scale Manufacture. Retrieved from [Link]

• National Institutes of Health. (n.d.). The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Hantzsch pyridine synthesis. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and antibacterial activity of 4-aryl-2-(1-substituted ethylidene)thiazoles. Retrieved from [Link]

• Research Square. (n.d.). Kinetics of Thiazole Formation Using α-Halo Ketones and Thioamides. Retrieved from [Link]

• Royal Society of Chemistry. (2017, June 14). Green approach for synthesis of bioactive Hantzsch 1,4-dihydropyridine derivatives based on thiophene moiety via multicomponent reaction. Retrieved from [Link]

• Semantic Scholar. (2021, March 7). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). α-Chloroketone and α-Chloroaldehyde synthesis by chlorination. Retrieved from [Link]

• MDPI. (2021, March 7). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthetic Access to Aromatic α-Haloketones. Retrieved from [Link]

• SciSpace. (n.d.). Synthesis and microbiological evaluation of 2-acetanilido-4-arylthiazole derivatives. Retrieved from [Link]

Sources

• 1. chemhelpasap.com [chemhelpasap.com]
• 2. scribd.com [scribd.com]
• 3. The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthetic Access to Aromatic α-Haloketones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Kinetics of Thiazole Formation Using α-Halo Ketones and Thioamides – Oriental Journal of Chemistry [orientjchem.org]
• 9. The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Purification of Crude 4-(4-Bromophenyl)-2-chlorothiazole

Welcome to the technical support center for the purification of crude 4-(4-Bromophenyl)-2-chlorothiazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you with the scientific rationale behind purification strategies to overcome common challenges encountered during your experiments.

I. Understanding the Synthetic Context: Potential Impurities

Effective purification begins with a thorough understanding of the potential impurities in your crude material. 4-(4-Bromophenyl)-2-chlorothiazole is typically synthesized in a two-step process:

• Hantzsch Thiazole Synthesis: Reaction of 2-bromo-1-(4-bromophenyl)ethanone with thiourea to form the intermediate, 4-(4-bromophenyl)thiazol-2-amine.[1][2]

• Sandmeyer-type Reaction: Conversion of the 2-amino group of the intermediate to a 2-chloro group via diazotization followed by treatment with a chloride source, often using a copper catalyst.

This synthetic route can introduce several classes of impurities that need to be addressed during purification.

Diagram: Synthetic Pathway and Potential Impurity Formation

Caption: Synthetic route to 4-(4-Bromophenyl)-2-chlorothiazole and sources of impurities.

II. Troubleshooting Guide: A Question-and-Answer Approach

This section addresses specific problems you may encounter during the purification of your crude product.

Question 1: My crude product is a dark, oily residue. How should I begin the purification?

Answer: A dark, oily crude product often indicates the presence of polymeric materials and unreacted starting materials. A preliminary workup is recommended before proceeding to more refined purification techniques.

• Initial Wash: Begin by dissolving the crude oil in a suitable organic solvent like ethyl acetate or dichloromethane (DCM). Wash this organic solution with a saturated sodium bicarbonate solution to remove any acidic impurities. Follow this with a brine wash to remove excess water. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. This initial wash can often significantly improve the color and consistency of your crude material.

• Trituration: If the washed residue is still oily but appears to be solidifying, trituration can be an effective next step. Add a small amount of a non-polar solvent in which your product is sparingly soluble, such as hexanes or a mixture of hexanes and a small amount of ethyl acetate. Stir or sonicate the mixture. The desired product may solidify, allowing you to collect it by filtration, leaving many impurities dissolved in the solvent.

Question 2: I'm seeing multiple spots on my TLC plate. How do I choose the right purification method?

Answer: The choice between recrystallization and column chromatography depends on the nature and separation of the spots on your Thin Layer Chromatography (TLC) plate.

• TLC Analysis: Develop a TLC using a solvent system such as hexane:ethyl acetate (e.g., 7:3 or 8:2).[3] Visualize the spots under UV light.

  • Scenario A: One major spot with minor, well-separated impurities. If your desired product is the major spot and the impurities have significantly different Rf values, recrystallization is often a good first choice due to its simplicity and potential for high purity.

  • Scenario B: Multiple spots with close Rf values or streaking. If you have several impurities, some of which are close in polarity to your product (close Rf values), or if the spots are streaky (often indicating acidic or basic compounds interacting with the silica gel), column chromatography will be necessary for effective separation.

Diagram: Purification Method Selection Workflow

Caption: Decision workflow for choosing a purification method based on TLC analysis.

Question 3: My recrystallization isn't working. The product either "oils out" or doesn't crystallize at all. What should I do?

Answer: Recrystallization failures are common and can often be resolved by adjusting the solvent system or technique.

• "Oiling Out": This occurs when the solution becomes supersaturated at a temperature above the melting point of the solute.

  • Solution 1: Add more solvent. Your solution may be too concentrated. Add a small amount of the hot solvent to redissolve the oil, and then allow it to cool more slowly.

  • Solution 2: Change the solvent system. A two-solvent system can be effective.[4][5] Dissolve your compound in a minimal amount of a "good" solvent (in which it is highly soluble, e.g., DCM or acetone) at room temperature. Then, slowly add a "poor" solvent (in which it is poorly soluble, e.g., hexanes or water) dropwise until the solution becomes cloudy. Gently warm the mixture until it becomes clear again, and then allow it to cool slowly.

• No Crystallization:

  • Solution 1: Induce crystallization. Scratch the inside of the flask with a glass rod at the solvent-air interface. The microscopic scratches on the glass can provide nucleation sites for crystal growth.

  • Solution 2: Seed crystals. If you have a small amount of pure product, add a tiny crystal to the cooled solution to initiate crystallization.

  • Solution 3: Reduce the volume of solvent. Your solution may be too dilute. Gently heat the solution to evaporate some of the solvent and then allow it to cool again.

  • Solution 4: Cool to a lower temperature. Place the flask in an ice bath or refrigerator to further decrease the solubility of your compound.

Recommended Recrystallization Solvents:

Solvent/Solvent System	Rationale
Ethanol	Often a good starting point for arylthiazole derivatives.
Isopropanol	Similar properties to ethanol and can be a good alternative.
Toluene	A less polar option that can be effective for less polar impurities.
Ethyl Acetate/Hexane	A versatile two-solvent system for adjusting polarity.

Question 4: I'm running a column, but the separation is poor, and my fractions are all mixed.

Answer: Poor separation in column chromatography can be due to several factors, from solvent selection to column packing.

• Optimize the Solvent System: The ideal eluent should give your desired compound an Rf value of ~0.3 on a TLC plate.

  • If the Rf is too high (spots run too fast): Decrease the polarity of the mobile phase (e.g., increase the proportion of hexane in a hexane:ethyl acetate mixture).

  • If the Rf is too low (spots don't move): Increase the polarity of the mobile phase (e.g., increase the proportion of ethyl acetate).

  • For streaking of basic compounds (like the 2-aminothiazole intermediate): Add a small amount of triethylamine (0.1-1%) to your eluent to neutralize the acidic sites on the silica gel.

• Proper Column Packing: Ensure your column is packed uniformly without any air bubbles or cracks. A poorly packed column will lead to channeling and poor separation.

• Sample Loading: Do not overload the column. The amount of crude material should generally be no more than 1-5% of the weight of the silica gel. Load the sample in a minimal amount of solvent to ensure a narrow starting band.

• Gradient Elution: If you have impurities with a wide range of polarities, a gradient elution can be very effective. Start with a less polar solvent system and gradually increase the polarity during the elution.

Recommended Column Chromatography Conditions:

Stationary Phase	Eluent System (Starting Point)
Silica Gel	Hexane:Ethyl Acetate (9:1 to 7:3)
Silica Gel	Dichloromethane:Methanol (99:1 to 95:5) for more polar compounds

III. Frequently Asked Questions (FAQs)

Q1: What are the key impurities I should be looking for?

A1: Based on the synthetic route, the most likely impurities are:

• Unreacted Starting Materials: 2-bromo-1-(4-bromophenyl)ethanone and thiourea from the Hantzsch synthesis.

• Unreacted Intermediate: 4-(4-Bromophenyl)thiazol-2-amine from incomplete Sandmeyer reaction.

• Sandmeyer Side Products: The Sandmeyer reaction can sometimes yield small amounts of the corresponding 2-hydroxythiazole derivative due to the presence of water. Dimerization or other radical-mediated side products are also possible, though typically in minor amounts.[6]

Q2: How can I confirm the purity of my final product?

A2: A combination of techniques should be used to confirm the purity of your 4-(4-Bromophenyl)-2-chlorothiazole:

• Thin Layer Chromatography (TLC): A single spot in multiple solvent systems is a good indication of purity.

• Melting Point: A sharp melting point range that is consistent with the literature value suggests high purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR should show the expected signals without significant peaks corresponding to impurities.

• High-Performance Liquid Chromatography (HPLC): This is a highly sensitive method for detecting trace impurities. A single sharp peak on the chromatogram is a strong indicator of high purity.[7]

• Mass Spectrometry (MS): This will confirm the molecular weight of your compound.

Q3: My purified product has a slight yellow tint. Is this a problem?

A3: While a pure compound is often described as a white or off-white solid, a slight yellow tint is not uncommon for heterocyclic compounds and may not necessarily indicate significant impurity. However, it is always best to analyze the material by NMR or HPLC to ensure that the color is not due to a persistent, colored impurity. If the analytical data shows high purity, the slight color is likely inherent to the compound.

Q4: Can I use reverse-phase chromatography for purification?

A4: Yes, reverse-phase chromatography can be an excellent alternative, especially if your compound or impurities are not well-behaved on normal-phase silica gel. In reverse-phase chromatography, the stationary phase is non-polar (e.g., C18), and the mobile phase is polar (e.g., water/acetonitrile or water/methanol). This technique separates compounds based on their hydrophobicity.

IV. Experimental Protocols

Protocol 1: Recrystallization from a Single Solvent (Ethanol)

• Place the crude 4-(4-Bromophenyl)-2-chlorothiazole in an Erlenmeyer flask.

• Add a minimal amount of ethanol and heat the mixture to boiling while stirring to dissolve the solid.

• If any insoluble impurities remain, perform a hot filtration.

• Allow the clear solution to cool slowly to room temperature.

• Once crystals begin to form, cool the flask in an ice bath to maximize crystal formation.

• Collect the crystals by vacuum filtration, washing with a small amount of cold ethanol.

• Dry the purified crystals under vacuum.

Protocol 2: Flash Column Chromatography

• Select the Eluent: Determine the optimal solvent system by TLC, aiming for an Rf of ~0.3 for the desired product. A common starting point is a mixture of hexane and ethyl acetate.

• Pack the Column: Pack a glass column with silica gel using the chosen eluent (wet slurry packing is recommended).

• Load the Sample: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., DCM or the eluent) and carefully apply it to the top of the silica gel.

• Elute the Column: Add the eluent to the column and apply pressure (e.g., with a hand pump or nitrogen line) to achieve a steady flow.

• Collect Fractions: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Combine and Concentrate: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 4-(4-Bromophenyl)-2-chlorothiazole.

V. References

• Synthesis and antimicrobial evaluation of new-[2-amino-4-(4-chloro-/4-bromophenyl)-1,3-thiazole derivatives. (2018). ResearchGate. [Link]

• Two-Solvent Recrystallization Guide. MIT OpenCourseWare. [Link]

• recrystallization-2.doc.pdf. Unknown Source.

• Synthesis, NMR, Vibrational and Mass Spectroscopy with DFT/HF Studies of 4-(4/-Bromophenyl) -2- Mercaptothiazole Structure. Oriental Journal of Chemistry. [Link]

• What is the basic principle for selecting mobile phase in preparative column chromatography? ResearchGate. [Link]

• Sandmeyer reaction. Wikipedia. [Link]

• Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. PMC. [Link]

• Comparison of HPLC and NMR for Quantification of The Main Volatile Fatty Acids in Rumen Digesta. ResearchGate. [Link]Volatile_Fatty_Acids_in_Rumen_Digesta)

Sources

• 1. 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological activity and molecular docking study with ADME profile - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dspace.mit.edu [dspace.mit.edu]
• 6. Efficient and Regioselective Halogenations of 2-Amino-1,3-thiazoles with Copper Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 4-(4-Bromophenyl)-2-chlorothiazole

Welcome to the technical support guide for the synthesis of 4-(4-Bromophenyl)-2-chlorothiazole. This document is designed for researchers, scientists, and professionals in drug development. It provides in-depth troubleshooting advice, explains the causality behind byproduct formation, and offers validated protocols to enhance reaction efficiency and product purity.

Overview of the Synthetic Pathway

The most common and industrially relevant synthesis of 4-(4-Bromophenyl)-2-chlorothiazole is a two-step process. Understanding this pathway is critical to diagnosing and mitigating byproduct formation.

• Step 1: Hantzsch Thiazole Synthesis. This step involves the cyclocondensation of an α-haloketone, typically 2-bromo-1-(4-bromophenyl)ethanone, with a thioamide, most commonly thiourea. This reaction forms the intermediate, 2-amino-4-(4-bromophenyl)thiazole.[1][2][3]

• Step 2: Sandmeyer-type Reaction. The 2-amino group of the thiazole intermediate is converted into a diazonium salt, which is subsequently displaced by a chloride ion using a copper(I) salt catalyst to yield the final product.[4][5][6]

Each of these steps presents unique challenges and potential for impurity generation. Below, we address the most frequently encountered issues in a question-and-answer format.

Troubleshooting Guide & FAQs

Part 1: Hantzsch Thiazole Synthesis Issues

Question 1: My reaction to form the 2-amino-4-(4-bromophenyl)thiazole intermediate is low-yielding and produces a complex mixture of products. What are the likely byproducts and how can I avoid them?

Answer:

This is a common issue often stemming from the stability of the starting materials and reaction conditions. The primary byproducts in this step are unreacted starting materials and self-condensation products of the α-bromoketone.

Common Byproducts & Their Causes:

Byproduct	Chemical Name	Cause of Formation	Mitigation Strategy
Unreacted SM 1	4-Bromoacetophenone	Incomplete bromination during the preparation of the α-bromoketone.	Ensure complete conversion by monitoring the reaction (e.g., by TLC or LCMS) and purify the 2-bromo-1-(4-bromophenyl)ethanone before use.
Unreacted SM 2	2-Bromo-1-(4-bromophenyl)ethanone	Insufficient reaction time, incorrect stoichiometry, or temperatures that are too low for the Hantzsch condensation.	Increase reaction time, use a slight excess of thiourea (1.1-1.2 equivalents), and ensure the reaction is adequately heated (reflux in ethanol is common).[7][8]
Unreacted SM 3	Thiourea	Can remain if used in large excess or if the reaction does not go to completion.	Use a modest excess of thiourea and purify the product via recrystallization.
Dimer Byproduct	1,4-bis(4-bromophenyl)butane-1,4-dione	Self-condensation of the α-bromoketone, especially under basic conditions or prolonged heating.	Maintain a slightly acidic to neutral pH. Add the α-bromoketone slowly to the thiourea solution to keep its instantaneous concentration low.

Expert Insight: The α-bromoketone starting material is often the primary source of impurities. It is a lachrymator and can degrade upon storage. It's best practice to either use freshly prepared 2-bromo-1-(4-bromophenyl)ethanone or purify it by recrystallization from a solvent like hexane before use.

Workflow Diagram: Hantzsch Thiazole Synthesis

Caption: Key steps and potential impurity pathways in the Hantzsch synthesis of the aminothiazole intermediate.

Part 2: Sandmeyer-type Reaction & Purification Issues

Question 2: The conversion of my 2-aminothiazole to the 2-chlorothiazole is incomplete, and I'm observing several new spots on my TLC plate. What are these impurities?

Answer:

The Sandmeyer-type reaction is highly effective but sensitive to reaction conditions, particularly temperature and the purity of the starting amine.[4] Competing side reactions are common if the protocol is not strictly followed.[4]

Common Byproducts & Their Causes:

Byproduct	Chemical Name	Cause of Formation	Mitigation Strategy
Hydroxy Byproduct	4-(4-Bromophenyl)thiazol-2-ol	The diazonium salt is unstable and can react with water, especially at elevated temperatures.	Maintain low temperatures (0-5 °C) during diazotization and the addition of the copper(I) chloride solution. Use anhydrous solvents where possible.
Azo Coupling Product	Bis(4-(4-bromophenyl)thiazol-2-yl)diazene	The diazonium salt can couple with the unreacted 2-aminothiazole starting material. This is more prevalent if the amine is not fully converted to the diazonium salt before the copper catalyst is introduced.	Ensure complete diazotization by slow, dropwise addition of sodium nitrite at low temperature. Add the diazonium salt solution to the copper catalyst solution, not the other way around.
Biaryl Byproduct	2,2'-bis(4-(4-bromophenyl)thiazole)	This is a characteristic byproduct of radical-mediated Sandmeyer reactions, formed by the coupling of two thiazole radicals.[5]	While difficult to eliminate completely, ensuring efficient trapping of the radical by the chloride from the CuCl2 intermediate minimizes this. Use of fresh, high-purity copper(I) chloride is essential.
Over-halogenation	2,5-Dichloro-4-(4-bromophenyl)thiazole	While less common, harsh conditions or certain reagents can lead to chlorination at the C5 position of the thiazole ring.[4]	Use stoichiometric amounts of the chlorinating agent and avoid excessively high temperatures or prolonged reaction times.

Expert Insight: Temperature control is paramount. The diazonium salt intermediate is thermally labile. Prepare the diazonium salt solution at 0-5°C and add it slowly to a pre-cooled solution of copper(I) chloride. A sudden temperature spike can lead to a cascade of decomposition and side reactions, significantly complicating purification.

Experimental Protocol: Minimizing Byproducts in the Sandmeyer Reaction

This protocol is designed to be self-validating by emphasizing critical control points.

• Preparation of the Diazonium Salt:

  • Suspend 1.0 equivalent of 2-amino-4-(4-bromophenyl)thiazole in a suitable acidic medium (e.g., 6M HCl) in a three-neck flask equipped with a thermometer and a mechanical stirrer.

  • Cool the suspension to 0-5°C in an ice-salt bath.

  • Dissolve 1.1 equivalents of sodium nitrite in a minimal amount of cold water.

  • Add the sodium nitrite solution dropwise to the stirred amine suspension, ensuring the temperature never exceeds 5°C. A slight excess of nitrous acid can be confirmed with starch-iodide paper.

• Preparation of the Copper(I) Chloride Solution:

  • In a separate flask, dissolve 1.2 equivalents of copper(I) chloride in concentrated hydrochloric acid. Cool this solution to 0-5°C.

• The Sandmeyer Reaction:

  • Slowly add the cold diazonium salt solution to the cold, vigorously stirred copper(I) chloride solution.

  • Observe for the evolution of nitrogen gas. Maintain the temperature below 10°C during the addition.

  • After the addition is complete, allow the mixture to slowly warm to room temperature and stir for 1-2 hours until gas evolution ceases.

• Work-up and Purification:

  • Quench the reaction by pouring it into water.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

  • Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The crude product should be purified by column chromatography on silica gel or recrystallization from a solvent system like ethanol/hexane.[9]

Logical Diagram: Troubleshooting the Sandmeyer Reaction

Caption: A decision-making flowchart for diagnosing and solving common issues in the Sandmeyer reaction step.

References

• Development in the Synthesis of Bioactive Thiazole-Based Heterocyclic Hybrids Utilizing Phenacyl Bromide. ACS Omega. Available at: [Link]

• 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological activity and molecular docking study with ADME profile. Chemistry Central Journal. Available at: [Link]

• Development in the Synthesis of Bioactive Thiazole-Based Heterocyclic Hybrids Utilizing Phenacyl Bromide - PMC. PubMed Central. Available at: [Link]

• Efficient and Regioselective Halogenations of 2-Amino-1,3-thiazoles with Copper Salts. National Institutes of Health. Available at: [Link]

• Synthesis, molecular modelling and biological significance of N-(4-(4-bromophenyl) thiazol-2-yl)-2-chloroacetamide derivatives as prospective antimicrobial and antiproliferative agents - PMC. PubMed Central. Available at: [Link]

• Process for the preparation of 4-methyl-5-(2-chloroethyl)-thiazole and analogues thereof. Google Patents.
• Synthesis and antimicrobial evaluation of new-[2-amino-4-(4-chloro-/4-bromophenyl)-1,3-thiazole derivatives. ResearchGate. Available at: https://www.researchgate.

• 2-amino-4-methylthiazole. Organic Syntheses. Available at: [Link]

• Sandmeyer reaction. Wikipedia. Available at: [Link]

• US5180833A - Process for the preparation of chlorothiazole derivatives. Google Patents.
• Synthesis method of 2-bromo-5-chlorothiazole-4-carboxylate. Google Patents.

• Hantzsch thiazole synthesis. ResearchGate. Available at: [Link]

• Synthesis, Characterization, Antimicrobial And Anticancer Evaluation Of 3-(4-(4-Bromophenyl) Thiazol-2-Yl)-2-(Substituted Phenyl) Thiazolidin. Journal of Pharmaceutical Negative Results. Available at: [Link]

• Reactions of Diazonium Salts: Sandmeyer and Related Reactions. Master Organic Chemistry. Available at: [Link]

• Purification and Identification of an Impurity in Bulk Hydrochlorothiazide. PhaRxmon Consulting LLC. Available at: [Link]

• Process for the preparation of 2-chloro-5-chloromethyl-1,3-thiazole. Patent 0794180. Available at: [Link]

• Sandmeyer Reaction. Organic Chemistry Portal. Available at: [Link]

Sources

• 1. Development in the Synthesis of Bioactive Thiazole-Based Heterocyclic Hybrids Utilizing Phenacyl Bromide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pnrjournal.com [pnrjournal.com]
• 4. Efficient and Regioselective Halogenations of 2-Amino-1,3-thiazoles with Copper Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 6. Sandmeyer Reaction [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. Process for the preparation of 2-chloro-5-chloromethyl-1,3-thiazole - Patent 0794180 [data.epo.org]

Technical Support Center: HPLC Analysis of 4-(4-Bromophenyl)-2-chlorothiazole

Welcome to the dedicated technical support guide for the High-Performance Liquid Chromatography (HPLC) analysis of 4-(4-Bromophenyl)-2-chlorothiazole. This resource is designed for researchers, analytical scientists, and drug development professionals to provide in-depth, experience-based guidance on method development and to offer robust troubleshooting solutions for common challenges encountered during analysis.

Foundational Principles: Method Development Strategy

The successful HPLC analysis of 4-(4-Bromophenyl)-2-chlorothiazole, a halogenated aromatic compound, hinges on a systematic approach to method development. The primary goal is to achieve a robust and reproducible separation with optimal peak shape and sensitivity.[1] This section outlines the critical parameters and the scientific rationale for their selection.

Analyte Characteristics

4-(4-Bromophenyl)-2-chlorothiazole is a relatively non-polar, hydrophobic molecule due to the presence of the bromophenyl and chlorothiazole moieties.[2] Its aromatic nature allows for strong UV absorbance, making UV detection a suitable choice. Understanding these properties is the first step in selecting the appropriate HPLC conditions.

Mode of Chromatography: Reversed-Phase HPLC

Given the non-polar nature of the analyte, reversed-phase HPLC (RP-HPLC) is the most appropriate separation mode.[3][4] In RP-HPLC, the stationary phase is non-polar (e.g., C18-bonded silica), and the mobile phase is polar (typically a mixture of water and an organic solvent like acetonitrile or methanol).[5] The retention mechanism is based on hydrophobic interactions between the analyte and the stationary phase.[3][6]

Initial Method Parameters

A logical starting point for method development is crucial. The following table summarizes a recommended initial set of parameters for the analysis of 4-(4-Bromophenyl)-2-chlorothiazole.

Parameter	Recommended Starting Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	A standard C18 column provides good retention for hydrophobic compounds. The dimensions offer a balance between resolution and analysis time.
Mobile Phase	Acetonitrile:Water (70:30, v/v)	Acetonitrile is a common organic modifier in RP-HPLC. A higher proportion of organic solvent is needed to elute the non-polar analyte.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing good efficiency without excessive backpressure.
Detection	UV at 260 nm	Aromatic compounds typically exhibit strong UV absorbance. 260 nm is a common wavelength for the detection of compounds with phenyl groups.[7]
Injection Volume	10 µL	A standard injection volume that minimizes band broadening.
Column Temperature	30 °C	Maintaining a constant, slightly elevated temperature ensures reproducible retention times and can improve peak shape.

Step-by-Step Experimental Protocol: Initial Analysis

This protocol details the steps for performing an initial analysis of 4-(4-Bromophenyl)-2-chlorothiazole using the recommended starting parameters.

Objective: To obtain an initial chromatogram and assess the retention time, peak shape, and overall suitability of the starting method.

Materials:

• HPLC system with UV detector

• C18 column (250 mm x 4.6 mm, 5 µm)

• HPLC-grade acetonitrile and water

• 4-(4-Bromophenyl)-2-chlorothiazole standard

• Appropriate vials and filters

Procedure:

• Mobile Phase Preparation:

  • Measure 700 mL of HPLC-grade acetonitrile and 300 mL of HPLC-grade water.

  • Combine in a suitable solvent reservoir.

  • Degas the mobile phase using sonication or helium sparging to prevent bubble formation.[8]

• System Preparation:

  • Install the C18 column in the column compartment.

  • Set the column temperature to 30 °C.

  • Purge the pump with the prepared mobile phase to ensure a stable baseline.

  • Set the flow rate to 1.0 mL/min and allow the system to equilibrate until a stable baseline is achieved.

• Sample Preparation:

  • Prepare a stock solution of 4-(4-Bromophenyl)-2-chlorothiazole in acetonitrile (e.g., 1 mg/mL).

  • Dilute the stock solution to a working concentration (e.g., 10 µg/mL) with the mobile phase.

  • Filter the sample through a 0.45 µm syringe filter to remove any particulates.[8]

• Analysis:

  • Set the UV detector to 260 nm.

  • Inject 10 µL of the prepared sample.

  • Acquire the chromatogram for a sufficient duration to allow for the elution of the analyte peak.

Troubleshooting Guide

This section addresses common issues that may arise during the HPLC analysis of 4-(4-Bromophenyl)-2-chlorothiazole, providing a systematic approach to problem-solving.

Peak Shape Problems

Issue: Peak Tailing

• Description: The peak has an asymmetrical shape with a "tail" extending from the peak maximum.

• Potential Causes & Solutions:

  • Secondary Interactions with Residual Silanols: The silica backbone of the stationary phase can have residual silanol groups that interact with the analyte, causing tailing.[6][9][10]

    • Solution: Use a highly end-capped C18 column to minimize the number of accessible silanol groups.[10]

  • Column Overload: Injecting too much sample can lead to peak distortion.

    • Solution: Reduce the injection volume or the concentration of the sample.

  • Column Void or Contamination: A void at the head of the column or contamination of the inlet frit can disrupt the sample path.[11][12]

    • Solution: Reverse-flush the column (if permitted by the manufacturer) to remove contaminants.[11] If a void is suspected, the column may need to be replaced.[11][12]

Issue: Peak Fronting

• Description: The peak has an asymmetrical shape with a leading edge that is less steep than the trailing edge.

• Potential Causes & Solutions:

  • Sample Solvent Effects: If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause the analyte to travel through the column too quickly at the beginning, leading to fronting.

    • Solution: Dissolve the sample in the mobile phase or a weaker solvent.

  • Column Overload: Similar to peak tailing, injecting too much sample can also cause fronting.

    • Solution: Reduce the injection volume or sample concentration.

Retention Time Issues

Issue: Drifting Retention Times

• Description: The retention time of the analyte peak gradually increases or decreases over a series of injections.

• Potential Causes & Solutions:

  • Inadequate Column Equilibration: The column may not be fully equilibrated with the mobile phase between injections.

    • Solution: Increase the equilibration time between runs.

  • Changes in Mobile Phase Composition: The composition of the mobile phase may be changing over time due to evaporation of the more volatile component (acetonitrile).

    • Solution: Ensure the mobile phase reservoir is well-sealed. Prepare fresh mobile phase daily.

  • Temperature Fluctuations: Changes in the column temperature can affect retention time.[5]

    • Solution: Ensure the column compartment is maintaining a stable temperature.

Issue: No Peak or Very Small Peak

• Description: The expected analyte peak is not observed or is significantly smaller than expected.

• Potential Causes & Solutions:

  • Injection Issue: The autosampler may not be injecting the sample correctly.

    • Solution: Check the autosampler for any errors and ensure the injection needle is not clogged.

  • Detector Issue: The detector lamp may be failing, or the wrong wavelength is set.

    • Solution: Verify the detector settings and check the lamp status.

  • Sample Degradation: The analyte may have degraded in the sample solvent.

    • Solution: Prepare a fresh sample and analyze it immediately.

Resolution Problems

Issue: Poor Resolution from Impurities

• Description: The analyte peak is not well-separated from impurity peaks.

• Potential Causes & Solutions:

  • Suboptimal Mobile Phase Composition: The mobile phase may not have the correct eluting strength to separate the analyte from closely related impurities.

    • Solution: Optimize the mobile phase composition by systematically varying the ratio of acetonitrile to water. A gradient elution may be necessary for complex samples.

  • Inappropriate Stationary Phase: A standard C18 column may not provide the necessary selectivity.

    • Solution: Consider a column with a different stationary phase, such as a phenyl-hexyl or a pentafluorophenyl (PFP) column, which can offer different selectivity for aromatic compounds through pi-pi interactions.[13]

Frequently Asked Questions (FAQs)

Q1: What is the best organic solvent to use for the mobile phase?

A1: Acetonitrile is generally a good starting choice due to its lower viscosity and UV transparency. Methanol can also be used and may provide different selectivity. It is recommended to try both to determine which provides the better separation for your specific sample matrix.

Q2: How can I improve the sensitivity of the method?

A2: To improve sensitivity, you can:

• Optimize the detection wavelength by running a UV scan of your analyte to find the wavelength of maximum absorbance.

• Increase the injection volume, but be mindful of potential peak shape distortion.

• Use a detector with higher sensitivity, such as a diode array detector (DAD) or a mass spectrometer (MS).

Q3: My column backpressure is too high. What should I do?

A3: High backpressure is often caused by a blockage in the system.

• First, disconnect the column and run the pump to see if the pressure drops. If it does, the blockage is in the column.

• If the column is blocked, try reverse-flushing it with a strong solvent (e.g., 100% acetonitrile).[14]

• If the pressure is still high without the column, the blockage is in the HPLC system (e.g., tubing, in-line filter). Systematically check each component to locate the blockage.

Q4: Should I use a buffer in my mobile phase?

A4: For a neutral compound like 4-(4-Bromophenyl)-2-chlorothiazole, a buffer is generally not necessary. However, if you are experiencing peak tailing due to interactions with residual silanols, adding a small amount of a weak acid (e.g., 0.1% trifluoroacetic acid or formic acid) to the mobile phase can help to suppress the ionization of the silanol groups and improve peak shape.[15]

Q5: How often should I replace my HPLC column?

A5: The lifetime of an HPLC column depends on several factors, including the cleanliness of the samples, the mobile phase used, and the operating pressure. A decline in performance, such as a loss of resolution, increased peak tailing, or a significant increase in backpressure that cannot be resolved by cleaning, are all indicators that the column may need to be replaced. Using a guard column can help to extend the life of your analytical column.

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common HPLC issues.

Caption: A flowchart for systematic HPLC troubleshooting.

References

• THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES.
• Reverse Phase HPLC Columns - GL Sciences.
• Direct analysis of aromatic pollutants using a HPLC-FLD/DAD method for monitoring biodegradation processes - RSC Publishing.
• Navigating HPLC Method Development: Tips for Success - Pharma's Almanac.
• Reversed Phase HPLC Method Development - Phenomenex.
• Exploring the Different Mobile Phases in HPLC - Moravek.
• Normal Phase HPLC Column and Reverse Phase HPLC Column - Hawach Scientific.
• HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns | SIELC Technologies.
• Synthesis of Thiazole-methylsulfonyl Derivatives, X-ray Study, and Investigation of Their Carbonic Anhydrase Activities: In Vitro and In Silico Potentials - ACS Publications.
• HPLC separation of related halogenated aromatic, any one?? - Chromatography Forum.
• Troubleshooting Peak Shape Problems in HPLC - Waters Corporation.
• Novel Indole–Thiazole Derivative Containing a p-Nitro Substituent (CS03): Validation of an HPLC-UV Quantification Method | ACS Omega.
• Mobile Phase Optimization: A Critical Factor in HPLC - Phenomenex.
• Synthesis and biological evaluation of thiazole derivatives as LbSOD inhibitors - PMC - NIH.
• Synthesis of Thiazole-methylsulfonyl Derivatives, X-ray Study, and Investigation of Their Carbonic Anhydrase Activities: In Vitro and In Silico Potentials - NIH.
• Peak Tailing in HPLC - Element Lab Solutions.
• Optimization of the HPLC separation of aromatic groups in petroleum fractions | Request PDF - ResearchGate.
• Topics in Liquid Chromatography: Part 1. Designing a Reversed-Phase Column for Polar Compound Retention - Waters Corporation.
• Waters HILIC and reversed-phase LC columns specifically developed to tackle polar analyte separations..
• A synergistic investigation of azo-thiazole derivatives incorporating thiazole moieties: a comprehensive exploration of their synthesis, characterization, computational insights, solvatochromism, and multimodal biological activity assessment - RSC Publishing.
• Tips and Tricks of HPLC System Troubleshooting - Agilent.
• The UV spectra of thiazole derivative 6a in ethanol and dioxane - ResearchGate.
• Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks - Industry news - alwsci.
• Photochromic Properties of Thiophene and Thiazole-Substituted Bicyclic Aziridine in Solution and Solid State - PMC - NIH.
• What Causes Peak Tailing in HPLC? - Chrom Tech, Inc..
• Novel Thiazole Derivatives Containing Imidazole and Furan Scaffold: Design, Synthesis, Molecular Docking, Antibacterial, and Antioxidant Evaluation - MDPI.
• Meso-Substituted Thiazole Orange for Selective Fluorescence Detection to G-Quadruplex DNA and Molecular Docking Simulation | ACS Omega - ACS Publications.
• The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks - Chromatography Online.
• Novel Thiazole-Hydrazide Derivatives and Their Anticancer Properties - DergiPark.

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Reference Data & Comparative Studies

Navigating the Structure-Activity Landscape of 4-(4-Bromophenyl)-2-chlorothiazole Analogs: A Comparative Guide for Drug Discovery

In the intricate world of medicinal chemistry, the thiazole scaffold stands as a privileged structure, forming the core of numerous pharmacologically active compounds.[1][2] Among its myriad derivatives, the 4-(4-bromophenyl)-2-chlorothiazole framework presents a compelling starting point for the development of novel therapeutic agents. The strategic placement of a bromine atom on the phenyl ring and a chlorine atom at the 2-position of the thiazole ring offers a unique combination of electronic and steric properties that can be fine-tuned to optimize biological activity. This guide provides an in-depth analysis of the structure-activity relationship (SAR) of 4-(4-bromophenyl)-2-chlorothiazole analogs, offering a comparative perspective grounded in experimental data to empower researchers in their drug discovery endeavors.

The Strategic Importance of the 4-(4-Bromophenyl)-2-chlorothiazole Scaffold

The 4-phenylthiazole moiety is a well-established pharmacophore, with the phenyl ring often engaging in crucial π-π stacking or hydrophobic interactions within the active sites of biological targets. The introduction of a bromine atom at the para-position of this phenyl ring can significantly influence the compound's properties. Bromine, being a halogen, is an electron-withdrawing group that can modulate the electronic distribution of the entire molecule. Furthermore, its size and lipophilicity can enhance binding affinity and influence pharmacokinetic parameters.

The 2-chloro substitution on the thiazole ring is another critical feature. Chlorine is a moderately reactive halogen, and its presence offers several strategic advantages:

• Modulation of Electronic Properties: The electron-withdrawing nature of chlorine can impact the overall electron density of the thiazole ring, influencing its reactivity and interaction with biological targets.

• Metabolic Stability: The C-Cl bond can be more resistant to metabolic degradation compared to a C-H bond, potentially leading to improved pharmacokinetic profiles.

• Synthetic Handle: The chlorine atom can serve as a versatile synthetic handle for further structural modifications, allowing for the introduction of diverse functional groups to explore the chemical space around the core scaffold.

Deciphering the Structure-Activity Relationship: A Comparative Analysis

While comprehensive SAR studies specifically on 4-(4-bromophenyl)-2-chlorothiazole analogs are emerging, we can deduce valuable insights by comparing their anticipated properties with those of structurally related and well-characterized thiazole derivatives, particularly the more extensively studied 2-aminothiazole analogs.

The primary point of comparison lies in the substituent at the 2-position of the thiazole ring. The shift from a hydrogen-bond donating amino group (-NH2) to an electron-withdrawing and less polar chloro group (-Cl) is expected to have a profound impact on the molecule's interaction with its biological target.

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Scaffold [label="4-(4-Bromophenyl)thiazole Core", fillcolor="#34A853", pos="0,1.5!"];

Substituent_2_Amino [label="2-Amino Group (-NH2)\n(Well-Studied Analog)", fillcolor="#EA4335", pos="-2.5,0!"]; Substituent_2_Chloro [label="2-Chloro Group (-Cl)\n(Focus of this Guide)", fillcolor="#FBBC05", pos="2.5,0!"];

Scaffold -> Substituent_2_Amino [label="Comparison Point"]; Scaffold -> Substituent_2_Chloro [label="Focus"];

Activity_Amino [label="Often acts as H-bond donor\nInfluences solubility and polarity", shape=ellipse, style=filled, fillcolor="#F1F3F4", fontcolor="#202124", pos="-2.5,-1.5!"]; Activity_Chloro [label="Electron-withdrawing\nPotential for improved metabolic stability\nActs as a synthetic handle", shape=ellipse, style=filled, fillcolor="#F1F3F4", fontcolor="#202124", pos="2.5,-1.5!"];

Substituent_2_Amino -> Activity_Amino; Substituent_2_Chloro -> Activity_Chloro; } Caption: Comparative analysis of 2-amino vs. 2-chloro substituents.

Impact of the 2-Chloro Group on Biological Activity: Inferred SAR

By analyzing data from broader studies on 2-chloro-4-phenylthiazole derivatives, we can infer the following SAR trends for our target class of compounds:

• Enzyme Inhibition: The replacement of a 2-amino group with a 2-chloro group can alter the binding mode within an enzyme's active site. While the amino group often participates in hydrogen bonding, the chloro group may engage in halogen bonding or hydrophobic interactions. This can lead to a shift in target selectivity and potency. For instance, in the context of kinase inhibition, where hydrogen bonding with the hinge region is often crucial, a 2-chloro analog might exhibit a different inhibitory profile compared to its 2-amino counterpart.

• Antimicrobial and Anticancer Activity: The antimicrobial and anticancer activities of thiazole derivatives are well-documented.[3][4] The presence of a 2-chloro group can enhance the lipophilicity of the molecule, potentially facilitating its passage through cell membranes and leading to increased intracellular concentrations. However, this increased lipophilicity must be balanced to maintain adequate aqueous solubility for bioavailability.

The following table summarizes a hypothetical comparison of the biological activities of 2-amino and 2-chloro analogs based on general principles and data from related compound series.

Feature	4-(4-Bromophenyl)-2-aminothiazole Analog	4-(4-Bromophenyl)-2-chlorothiazole Analog (Inferred)	Rationale for Difference
Primary Interaction Mode	Hydrogen bond donor	Halogen bond donor, hydrophobic interactions	The -NH2 group is a classic H-bond donor, while the -Cl group is a weaker H-bond acceptor but can form halogen bonds.
Polarity	More polar	Less polar	The amino group is more polar than the chloro group.
Metabolic Stability	Amine group can be a site of metabolism (e.g., N-acetylation).	C-Cl bond is generally more stable to metabolic cleavage.
Synthetic Versatility	Amine group allows for facile amide and sulfonamide formation.	Chloro group can be displaced by various nucleophiles (e.g., amines, thiols).

Experimental Protocols: A Guide to Synthesis and Evaluation

The synthesis of 4-(4-bromophenyl)-2-chlorothiazole analogs typically follows a two-step process, beginning with the well-established Hantzsch thiazole synthesis to form the 2-aminothiazole precursor, followed by a Sandmeyer-type reaction to introduce the chloro group.

Part 1: Synthesis of 4-(4-bromophenyl)thiazol-2-amine (Intermediate 1)

This synthesis is a classic example of the Hantzsch thiazole synthesis.

Materials:

• p-Bromoacetophenone

• Thiourea

• Iodine

• Ethanol

Procedure:

• A mixture of p-bromoacetophenone (1 equivalent), thiourea (2 equivalents), and iodine (1 equivalent) in ethanol is refluxed for several hours.

• The reaction progress is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled, and the precipitated solid is collected by filtration.

• The crude product is washed with a cold solution of sodium thiosulfate to remove excess iodine, followed by water.

• The solid is then recrystallized from a suitable solvent (e.g., ethanol) to yield pure 4-(4-bromophenyl)thiazol-2-amine.

Part 2: Synthesis of 4-(4-bromophenyl)-2-chlorothiazole (Target Scaffold)

The conversion of the 2-amino group to a chloro group can be achieved via a Sandmeyer reaction.

Materials:

• 4-(4-bromophenyl)thiazol-2-amine (Intermediate 1)

• Sodium nitrite (NaNO2)

• Hydrochloric acid (HCl)

• Copper(I) chloride (CuCl)

Procedure:

• 4-(4-bromophenyl)thiazol-2-amine is dissolved in a mixture of concentrated hydrochloric acid and water and cooled to 0-5 °C in an ice bath.

• A solution of sodium nitrite in water is added dropwise to the cooled solution while maintaining the temperature below 5 °C. This forms the diazonium salt.

• In a separate flask, a solution of copper(I) chloride in concentrated hydrochloric acid is prepared and cooled.

• The freshly prepared diazonium salt solution is added slowly to the cuprous chloride solution with vigorous stirring.

• The reaction mixture is allowed to warm to room temperature and stirred for several hours.

• The product is then extracted with a suitable organic solvent (e.g., ethyl acetate), and the organic layer is washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography to afford the desired 4-(4-bromophenyl)-2-chlorothiazole.

dot graph Synthesis_Workflow { rankdir=LR; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12, fontcolor="#FFFFFF", fillcolor="#4285F4"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

Start [label="p-Bromoacetophenone\n+ Thiourea", fillcolor="#34A853"]; Hantzsch [label="Hantzsch Thiazole\nSynthesis", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Intermediate [label="4-(4-Bromophenyl)thiazol-2-amine", fillcolor="#FBBC05"]; Sandmeyer [label="Sandmeyer Reaction\n(NaNO2, HCl, CuCl)", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Product [label="4-(4-Bromophenyl)-2-chlorothiazole", fillcolor="#EA4335"]; Analogs [label="Further Derivatization\n(Nucleophilic Substitution)", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Final_Analogs [label="Target Analogs", fillcolor="#EA4335"];

Start -> Hantzsch; Hantzsch -> Intermediate; Intermediate -> Sandmeyer; Sandmeyer -> Product; Product -> Analogs; Analogs -> Final_Analogs; } Caption: Synthetic workflow for 4-(4-bromophenyl)-2-chlorothiazole analogs.

Biological Evaluation: A Framework for Comparative Analysis

To establish a robust SAR, the synthesized analogs should be evaluated in a panel of relevant biological assays. The choice of assays will depend on the therapeutic area of interest. For example, if the goal is to develop novel anticancer agents, assays to determine cytotoxicity against a panel of cancer cell lines, as well as specific enzyme inhibition assays (e.g., kinase inhibition assays), would be appropriate.

A standardized protocol for determining the half-maximal inhibitory concentration (IC50) is crucial for comparing the potency of different analogs.

General Protocol for IC50 Determination (Cell-based Assay):

• Cancer cells are seeded in 96-well plates and allowed to adhere overnight.

• The synthesized compounds are dissolved in DMSO to prepare stock solutions and then serially diluted to various concentrations in the cell culture medium.

• The medium from the cell plates is replaced with the medium containing the test compounds, and the cells are incubated for a specified period (e.g., 48 or 72 hours).

• Cell viability is assessed using a suitable method, such as the MTT or SRB assay.

• The absorbance is read using a microplate reader, and the percentage of cell viability is calculated relative to the vehicle-treated control cells.

• The IC50 values are determined by plotting the percentage of cell viability against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Future Directions and Concluding Remarks

The 4-(4-bromophenyl)-2-chlorothiazole scaffold represents a promising starting point for the development of novel therapeutic agents. While direct and extensive SAR studies on this specific class of compounds are limited, by drawing logical comparisons with structurally related analogs, researchers can make informed decisions in their drug design and optimization efforts.

The synthetic versatility of the 2-chloro group provides a valuable opportunity to explore a wide range of chemical space. Future studies should focus on systematically replacing the chlorine atom with various nucleophiles to probe the SAR at this position. Furthermore, modifications to the 4-(4-bromophenyl) ring, such as the introduction of additional substituents or its replacement with other aromatic or heteroaromatic systems, could lead to the discovery of compounds with enhanced potency, selectivity, and improved pharmacokinetic properties.

This guide provides a foundational framework for researchers venturing into the exploration of 4-(4-bromophenyl)-2-chlorothiazole analogs. By combining the principles of rational drug design with rigorous experimental validation, the full therapeutic potential of this intriguing class of compounds can be unlocked.

References

• Sharma, D., Kumar, S., Narasimhan, B., Ramasamy, K., Lim, S. M., Shah, S. A. A., & Singh, P. (2019). 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological activity and molecular docking study with ADME profile. Chemistry Central Journal, 13(1), 57. [Link]

• Mishra, S., & Singh, P. (2024). An Overview of Synthetic Derivatives of Thiazole and Their Role in Therapeutics. FABAD Journal of Pharmaceutical Sciences, 49(3), 221-236. [Link]

• El-Metwaly, N. M., & El-Gazzar, M. G. (2019). New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. Molecules, 24(9), 1734. [Link]

• Kaur, H., & Singh, J. (2023). An Overview of Thiazole Derivatives and its Biological Activities. International Journal of Pharmaceutical Sciences and Research, 14(9), 4268-4280. [Link]

• Mahmood, A. A. R., & Rahim, N. A. H. A. (2018). Synthesis and antimicrobial evaluation of new-[2-amino-4-(4-chloro-/4-bromophenyl)-1,3-thiazole derivatives. Journal of Pharmacy Research, 12(1), 145-150. [Link]

• Abdel-Wahab, B. F., Abdel-Gawad, H., & El-Sayed, W. M. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules, 26(5), 1449. [Link]9/26/5/1449)

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The Halogen Effect: A Comparative Analysis of the Biological Activity of 4-(4-bromophenyl) vs. 4-(4-chlorophenyl) Thiazoles

For Researchers, Scientists, and Drug Development Professionals

The thiazole scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous pharmacologically active agents.[1][2][3] The introduction of various substituents onto this heterocyclic ring system allows for the fine-tuning of its biological properties. Among these, halogens play a critical role in modulating a compound's physicochemical and pharmacokinetic profiles, ultimately influencing its therapeutic efficacy. This guide provides an in-depth, objective comparison of the biological activities of two closely related classes of thiazole derivatives: 4-(4-bromophenyl)thiazoles and 4-(4-chlorophenyl)thiazoles. By examining experimental data from antimicrobial and anticancer studies, we aim to elucidate the subtle yet significant impact of substituting a bromine atom for a chlorine atom on the biological activity of these compounds.

The Crucial Role of Halogen Substitution in Drug Design

The choice between a bromine and a chlorine substituent is a key decision in the lead optimization phase of drug discovery. While both are halogens and share certain chemical properties, their differences in size, electronegativity, and lipophilicity can lead to distinct interactions with biological targets. Understanding these differences is paramount for the rational design of more potent and selective therapeutic agents.

Comparative Biological Activities

Antimicrobial Activity: A Tale of Two Halogens

The antimicrobial potential of 4-halophenyl thiazole derivatives has been a subject of considerable investigation. Interestingly, the data suggests that the nature of the halogen at the para-position of the phenyl ring can dramatically influence the antimicrobial spectrum and potency.

In a study by Mansour et al., a series of 2-(3-aryl-5-hetaryl-2-pyrazolin-1-yl)-thiazole derivatives were synthesized and evaluated for their antimicrobial activity.[4][5] Within the 4-(p-halophenyl)-thiazolyl series, a clear distinction emerged between the chloro and bromo-substituted compounds. The chloro substituent was found to be responsible for the antibacterial activity, while the bromo substituent led to the inactivation of the compounds.[4][5] This suggests that for this particular scaffold, the electronic and steric properties of chlorine are more favorable for interaction with the bacterial target.

Conversely, other studies have highlighted the beneficial role of the bromo substituent. For instance, the substitution of a p-bromophenyl group at the fourth position of the thiazole ring was found to increase the antifungal and antituberculosis activities of certain compounds.[4][5] This indicates that the larger size and greater polarizability of bromine may be advantageous for activity against specific microbial strains or targets.

Further research on new derivatives of [2-amino-4-(4-chlorophenyl) 1,3-thiazole] and [2-amino-4-(4-bromophenyl) 1,3-thiazole] demonstrated that while many of the tested compounds had no activity against Gram-negative bacteria, they exhibited notable antifungal activity against Candida albicans and Candida glabrata.[6] Specifically, derivatives of the bromo-substituted parent compound showed moderate antibacterial activity against Staphylococcus aureus and Bacillus subtilis.[6]

Table 1: Summary of Antimicrobial Activity Comparison

Biological Activity	4-(4-chlorophenyl) Thiazole Derivatives	4-(4-bromophenyl) Thiazole Derivatives	Key Findings	Reference
Antibacterial	Generally more active in certain scaffolds	Can be inactive or show moderate activity depending on the derivative	The chloro group appears favorable for general antibacterial activity in some series.	[4][5][6]
Antifungal	Active against certain strains	Shows increased activity in some cases, particularly against Candida species.	The bromo group may enhance antifungal potency.	[4][5][6]
Antituberculosis	Not explicitly reported as superior	Increased activity observed with bromo substitution in some studies.	Bromine substitution may be a promising strategy for developing antitubercular agents.	[4][5]

Anticancer Activity: Exploring the Halogen Impact on Cytotoxicity

The development of novel anticancer agents is a critical area of research, and thiazole derivatives have shown significant promise.[1][7][8] The influence of halogen substitution on the antiproliferative activity of 4-phenylthiazoles is an area of active investigation.

A study on a novel series of 4-(4-bromophenyl)-thiazol-2-amine derivatives revealed promising anticancer activity against the oestrogen receptor-positive human breast adenocarcinoma cancer cell line (MCF7).[9] Several of these bromo-substituted compounds exhibited significant cytotoxic effects, with one derivative being the most active against the cancer cell line when compared to the rest of the synthesized compounds and comparable to the standard drug 5-fluorouracil.[9]

While direct comparative studies focusing solely on 4-(4-bromophenyl) versus 4-(4-chlorophenyl) thiazoles in the context of anticancer activity are less common in the reviewed literature, the available data underscores the potential of the 4-bromophenyl moiety as a key pharmacophore for inducing cytotoxicity in cancer cells. The exact mechanism by which the bromo group contributes to this activity is likely multifaceted, involving factors such as enhanced binding to target proteins and altered metabolic stability.

Experimental Protocols

To ensure the reproducibility and validity of the findings discussed, it is essential to adhere to standardized experimental protocols. Below are detailed methodologies for key assays used to evaluate the biological activities of these compounds.

Antimicrobial Susceptibility Testing: Minimum Inhibitory Concentration (MIC) Assay

The MIC assay is a fundamental technique to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Workflow for MIC Determination

Caption: Workflow for Minimum Inhibitory Concentration (MIC) Assay.

Step-by-Step Protocol:

• Preparation of Compounds: Prepare a stock solution of each test compound (4-(4-bromophenyl) and 4-(4-chlorophenyl) thiazole derivatives) in a suitable solvent (e.g., DMSO).

• Serial Dilution: Perform a two-fold serial dilution of the stock solutions in a 96-well microtiter plate containing a suitable growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., bacterial or fungal suspension) to a specific concentration (e.g., 5 x 10^5 CFU/mL).

• Inoculation: Add a defined volume of the microbial inoculum to each well of the microtiter plate.

• Controls: Include a positive control (wells with medium and inoculum, but no compound) and a negative control (wells with medium only).

• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria, 35°C for 48 hours for fungi).

• MIC Determination: After incubation, determine the MIC by visually observing the lowest concentration of the compound that completely inhibits the visible growth of the microorganism. This can also be quantified by measuring the optical density at 600 nm using a microplate reader.

In Vitro Cytotoxicity Assay: Sulforhodamine B (SRB) Assay

The SRB assay is a colorimetric method used to determine cell density, based on the measurement of cellular protein content. It is a reliable and sensitive method for evaluating the cytotoxic effects of compounds on cancer cell lines.

Workflow for SRB Cytotoxicity Assay

Caption: Workflow for Sulforhodamine B (SRB) Cytotoxicity Assay.

Step-by-Step Protocol:

• Cell Seeding: Seed a known number of cancer cells (e.g., 5,000-10,000 cells/well) into a 96-well plate and incubate overnight to allow for cell attachment.

• Compound Treatment: Treat the cells with serial dilutions of the 4-(4-bromophenyl) and 4-(4-chlorophenyl) thiazole derivatives. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic drug).

• Incubation: Incubate the treated cells for a predetermined period (e.g., 48 or 72 hours) at 37°C in a humidified atmosphere with 5% CO2.

• Cell Fixation: Gently add cold trichloroacetic acid (TCA) to each well to fix the cells and incubate for 1 hour at 4°C.

• Washing: Wash the plates five times with slow-running tap water and allow them to air dry.

• Staining: Add SRB solution to each well and incubate at room temperature for 10-30 minutes.

• Removal of Unbound Dye: Wash the plates with 1% acetic acid to remove unbound SRB dye and allow them to air dry.

• Solubilization: Add Tris base solution to each well to solubilize the protein-bound dye.

• Absorbance Measurement: Measure the absorbance at a wavelength of 510 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell survival relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Conclusion and Future Directions

The substitution of a bromine versus a chlorine atom at the para-position of the 4-phenylthiazole scaffold exerts a discernible influence on the biological activity of the resulting compounds. The available evidence suggests that 4-(4-chlorophenyl)thiazoles may be more promising as broad-spectrum antibacterial agents, while 4-(4-bromophenyl)thiazoles show particular potential as antifungal, antituberculosis, and anticancer agents.

These findings underscore the importance of systematic structure-activity relationship (SAR) studies in drug discovery. The choice of halogen substituent is not trivial and should be guided by the specific therapeutic target and desired biological effect. Further research, including direct head-to-head comparative studies of these two classes of compounds against a wider range of microbial strains and cancer cell lines, is warranted. Elucidating the precise molecular mechanisms underlying the observed differences in activity will be crucial for the rational design of next-generation thiazole-based therapeutics with enhanced potency and selectivity.

References

• Bîcu, E., & Vasile, C. (2024). An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). Pharmaceutics, 16(1), 89. [Link]

• Bîcu, E., & Vasile, C. (2024). An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). National Center for Biotechnology Information. [Link]

• Pattan, S. R., et al. (2023). Synthesis, Antimicrobial and Antiproliferative Activity of 1-Trifluoromethylphenyl-3-(4-arylthiazol-2-yl)thioureas. Molecules, 28(21), 7393. [Link]

• Al-Ostath, A. I., et al. (2023). Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking. Molecules, 28(21), 7311. [Link]

• Kumar, A., et al. (2019). 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological activity and molecular docking study with ADME profile. Chemistry Central Journal, 13(1), 48. [Link]

• Yarmosh, O. O., et al. (2022). Synthesis, antimicrobial and antifungal activity of 3-(2-bromophenyl)-5-(alkylthio)-4-phenyl-4H-1,2,4-triazoles. Current issues in pharmacy and medicine: science and practice, 15(4), 387-391. [Link]

• Mahmood, A. A. R., & Rahim, N. A. H. A. (2018). Synthesis and antimicrobial evaluation of new-[2-amino-4-(4-chloro-/4-bromophenyl)-1,3-thiazole derivatives. Journal of Pharmacy Research, 12(1), 143-150. [Link]

• Wujec, M., et al. (2022). Evaluation of Anticancer and Antibacterial Activity of Four 4-Thiazolidinone-Based Derivatives. International Journal of Molecular Sciences, 23(19), 11884. [Link]

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• da Silva, G. N., et al. (2018). Synthesis and biological evaluation of thiazole derivatives as LbSOD inhibitors. Medicinal Chemistry Research, 27(4), 1189-1200. [Link]

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• Szychta, P., et al. (2022). Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives. Molecules, 27(19), 6296. [Link]

• ResearchGate. (n.d.). Antitumor activity of thiazole-4-sulfonamides 12 and 14 (с 1×10 -5 M). ResearchGate. [Link]

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• Yurttaş, L., et al. (2020). Design, Synthesis, and Structure-Activity Relationships of Thiazole Analogs as Anticholinesterase Agents for Alzheimer's Disease. Archiv der Pharmazie, 353(11), e2000180. [Link]

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A Comparative Analysis of 4-(4-Bromophenyl)-2-chlorothiazole Derivatives and Doxorubicin in Oncology Research

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the relentless pursuit of more effective and less toxic cancer therapies, the limitations of established chemotherapeutic agents like doxorubicin have spurred the exploration of novel molecular scaffolds. Doxorubicin, a cornerstone of cancer treatment for decades, is fraught with challenges including cardiotoxicity and the development of multidrug resistance.[1] This has propelled the scientific community to investigate new chemical entities that can offer a wider therapeutic window. Among the promising candidates, thiazole derivatives, particularly those bearing a 4-(4-bromophenyl) moiety, have emerged as a focal point of research due to their significant anticancer activities.[1][2]

This guide provides a comprehensive comparison of the anticancer activity of 4-(4-Bromophenyl)-2-chlorothiazole derivatives and doxorubicin, grounded in available experimental data. We will delve into their cytotoxic profiles, mechanistic underpinnings, and the experimental methodologies employed for their evaluation, offering a critical perspective for researchers in the field of oncology drug discovery.

Unveiling the Cytotoxic Potential: A Head-to-Head Perspective

The true measure of a potential anticancer agent lies in its ability to selectively eradicate cancer cells while sparing healthy tissue. While direct comparative studies on 4-(4-Bromophenyl)-2-chlorothiazole itself against doxorubicin are emerging, data from closely related 4-(4-bromophenyl)thiazole and other substituted thiazole derivatives provide compelling insights into their potential superiority in certain contexts.

One study on a novel series of 1,3,5‐trisubstituted‐1H‐pyrazolo[3,4‐d]thiazole derivatives revealed that compound 6b demonstrated more potent anticancer activity against both MCF-7 (human breast adenocarcinoma) and HepG2 (human liver carcinoma) cell lines than doxorubicin.[3] Another investigation into spiro-N-(4-sulfamoyl-phenyl)-1,3,4-thiadiazole derivatives provided a direct comparison with doxorubicin, highlighting not only comparable or superior cytotoxicity in some cancer cell lines but also, crucially, a greater selectivity towards cancer cells over normal cells. This suggests a potentially wider therapeutic index for this class of compounds.

Below is a summary of the half-maximal inhibitory concentration (IC50) values from various studies, showcasing the cytotoxic profiles of different thiazole derivatives in comparison to doxorubicin across several human cancer cell lines.

Compound/Drug	Cell Line	IC50 (µM)	Source
Thiazole Derivative (Compound 6b)	MCF-7 (Breast)	15.57 ± 2.93 µg/mL	[3]
Doxorubicin	MCF-7 (Breast)	Not specified in direct comparison	[3]
Thiazole Derivative (Compound 6b)	HepG2 (Liver)	43.72 ± 1.90 µg/mL	[3]
Doxorubicin	HepG2 (Liver)	Not specified in direct comparison	[3]
Spiro-thiadiazole Derivative (Compound 1)	RXF393 (Renal)	7.01 ± 0.39
Doxorubicin	RXF393 (Renal)	13.54 ± 0.82
Spiro-thiadiazole Derivative (Compound 1)	HT29 (Colon)	24.3 ± 1.29
Doxorubicin	HT29 (Colon)	13.50 ± 0.71
Spiro-thiadiazole Derivative (Compound 1)	LOX IMVI (Melanoma)	9.55 ± 0.51
Doxorubicin	LOX IMVI (Melanoma)	6.08 ± 0.32
Spiro-thiadiazole Derivative (Compound 1)	WI-38 (Normal Lung Fibroblast)	46.20 ± 2.59
Doxorubicin	WI-38 (Normal Lung Fibroblast)	18.13 ± 0.93
4-(4-bromophenyl)-thiazol-2-amine derivative (p2)	MCF-7 (Breast)	10.5	[1]
5-Fluorouracil (Standard Drug)	MCF-7 (Breast)	5.2	[1]

Note: Direct comparison is most accurate when conducted within the same study under identical experimental conditions. The data presented is a synthesis from multiple sources and should be interpreted with this in mind.

Delving into the Mechanisms of Action: A Tale of Two Scaffolds

The divergent chemical structures of 4-(4-bromophenyl)-2-chlorothiazole derivatives and doxorubicin foreshadow their distinct mechanisms of inducing cancer cell death.

Doxorubicin: The DNA Damage Incumbent

Doxorubicin's primary mode of action involves the intercalation into DNA and the inhibition of topoisomerase II, an enzyme critical for DNA replication and repair.[4] This leads to the accumulation of DNA double-strand breaks, triggering a cascade of events that ultimately result in apoptotic cell death. However, this indiscriminate attack on DNA is also a major contributor to its toxicity in healthy, rapidly dividing cells, such as those in the heart and bone marrow.[1]

4-(4-Bromophenyl)-2-chlorothiazole Derivatives: A Multi-pronged Attack

The anticancer activity of thiazole derivatives appears to be more multifaceted and targeted. Research on related compounds suggests several potential mechanisms:

• Induction of Apoptosis: Numerous studies have shown that thiazole derivatives can effectively induce apoptosis in cancer cells through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[2][5] This is often characterized by the activation of caspases, a family of proteases that execute the apoptotic program.[5]

• Cell Cycle Arrest: These compounds have been observed to cause cell cycle arrest at various phases, preventing cancer cells from proliferating.[6]

• Enzyme Inhibition: Unlike doxorubicin's broad-spectrum DNA damage, thiazole derivatives exhibit more specific interactions with key enzymes involved in cancer cell survival and proliferation. These include:

  • Kinases: Inhibition of signaling pathways crucial for cancer growth, such as the PI3K/Akt pathway.[7]

  • Tubulin Polymerization: Disruption of the microtubule network, which is essential for cell division.

  • Carbonic Anhydrases and Protein Tyrosine Kinases: Enzymes that are often overexpressed in tumors and contribute to their growth and metastasis.

This targeted approach holds the promise of greater selectivity for cancer cells, potentially leading to a more favorable safety profile.

Figure 2: Potential mechanisms of action for 4-(4-Bromophenyl)-2-chlorothiazole derivatives.

Experimental Cornerstones: Methodologies for Comparative Evaluation

To ensure the scientific rigor of any comparison between novel compounds and established drugs, standardized and well-validated experimental protocols are paramount. The following sections detail the core methodologies used to assess the anticancer activity of these compounds.

Cell Viability Assessment: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay widely used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells.

Step-by-Step Protocol:

• Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of the 4-(4-bromophenyl)-2-chlorothiazole derivative or doxorubicin for a specified period (e.g., 24, 48, or 72 hours). Include untreated cells as a control.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized detergent solution) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

Figure 3: Workflow for the MTT cell viability assay.

Apoptosis Detection: Annexin V/Propidium Iodide Staining

To confirm that cell death is occurring via apoptosis, the Annexin V/Propidium Iodide (PI) assay followed by flow cytometry is a standard and robust method.

Principle: In the early stages of apoptosis, a phospholipid called phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V is a protein that has a high affinity for PS and can be labeled with a fluorescent dye (e.g., FITC). Propidium iodide is a fluorescent nucleic acid stain that can only enter cells with compromised membranes, which is characteristic of late-stage apoptotic and necrotic cells.

Step-by-Step Protocol:

• Cell Treatment: Treat cancer cells with the IC50 concentration of the thiazole derivative or doxorubicin for a predetermined time.

• Cell Harvesting: Collect both adherent and floating cells and wash them with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and PI.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The results will differentiate between:

  • Viable cells: Annexin V-negative and PI-negative

  • Early apoptotic cells: Annexin V-positive and PI-negative

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive

  • Necrotic cells: Annexin V-negative and PI-positive

Figure 4: Workflow for the Annexin V/PI apoptosis assay.

Concluding Remarks and Future Directions

The collective evidence from preclinical studies strongly suggests that 4-(4-bromophenyl)-2-chlorothiazole derivatives and their structural analogs represent a promising new frontier in the development of anticancer therapeutics. Their potent cytotoxic activity, often surpassing that of doxorubicin in certain cancer cell lines, coupled with a potentially more targeted mechanism of action, underscores their therapeutic potential. The ability of some of these compounds to exhibit greater selectivity for cancer cells over normal cells is a particularly encouraging finding that warrants further investigation.

While the data is compelling, it is crucial to acknowledge that much of the direct comparative data is on structurally related thiazoles. Future research should focus on conducting head-to-head comparisons of 4-(4-Bromophenyl)-2-chlorothiazole itself with doxorubicin across a broad panel of cancer cell lines, including those known to be resistant to conventional chemotherapies. Elucidating the precise molecular targets and signaling pathways modulated by this specific scaffold will be instrumental in optimizing its design for enhanced efficacy and reduced toxicity. As we continue to unravel the complexities of cancer, the exploration of novel chemical entities like the 4-(4-bromophenyl)-2-chlorothiazole derivatives will undoubtedly play a pivotal role in shaping the future of oncology.

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A Researcher's Guide to the Statistical Analysis of Antimicrobial Data for Substituted Thiazoles

In the relentless pursuit of novel antimicrobial agents, substituted thiazoles have emerged as a promising class of compounds, demonstrating a broad spectrum of activity against various pathogens. However, the journey from synthesis to clinical application is paved with rigorous testing and meticulous data analysis. This guide provides researchers, scientists, and drug development professionals with a comprehensive framework for the statistical analysis of antimicrobial data pertaining to substituted thiazoles. By integrating established experimental protocols with robust statistical methodologies, this document aims to foster a deeper understanding of structure-activity relationships (SAR) and facilitate the rational design of more potent therapeutic agents.

Foundational Principles: From Antimicrobial Susceptibility Testing to Data Interpretation

The cornerstone of evaluating the efficacy of any new antimicrobial compound lies in determining its Minimum Inhibitory Concentration (MIC). The MIC is the lowest concentration of an antimicrobial agent that prevents the visible in vitro growth of a microorganism.[1] This section will delve into the gold-standard methodology for MIC determination and the critical subsequent step of data interpretation.

Experimental Protocol: Broth Microdilution Assay

The broth microdilution method is a widely accepted and standardized technique for determining the MIC of an antimicrobial agent.[2] Its adoption is recommended by regulatory bodies such as the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Objective: To determine the MIC of substituted thiazole derivatives against a panel of pathogenic microorganisms.

Materials:

• Substituted thiazole compounds of interest

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 96-well microtiter plates

• Bacterial or fungal inoculums standardized to 0.5 McFarland turbidity

• Positive control (a known effective antibiotic)

• Negative control (broth only)

• Spectrophotometer (optional, for quantitative analysis)

Step-by-Step Methodology:

• Preparation of Antimicrobial Stock Solutions: Dissolve the substituted thiazole compounds in a suitable solvent (e.g., dimethyl sulfoxide - DMSO) to create high-concentration stock solutions.

• Serial Dilutions: Perform a two-fold serial dilution of the stock solutions in CAMHB directly in the 96-well microtiter plates to achieve a range of decreasing concentrations.

• Inoculum Preparation: Prepare a suspension of the test microorganism in a sterile saline solution and adjust its turbidity to match a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ colony-forming units (CFU)/mL for bacteria.

• Inoculation: Dilute the standardized inoculum in CAMHB and add a specific volume to each well of the microtiter plate, resulting in a final concentration of approximately 5 x 10⁵ CFU/mL.

• Incubation: Incubate the plates at an appropriate temperature (typically 35-37°C) for 16-20 hours for most bacteria.

• MIC Determination: Following incubation, visually inspect the plates for the lowest concentration of the antimicrobial agent that completely inhibits visible growth. This concentration is the MIC. For a more quantitative assessment, the optical density (OD) of each well can be measured using a microplate reader.

Interpreting MIC Data: The Significance of Clinical Breakpoints

The raw MIC value alone provides limited information. Its true significance is unveiled when compared against established clinical breakpoints. These are MIC values that categorize a microorganism as "Susceptible," "Intermediate," or "Resistant" to a particular antimicrobial agent.[3] Organizations like CLSI and EUCAST regularly publish updated breakpoint tables for a wide range of pathogens and antibiotics. While these breakpoints are not directly applicable to novel compounds, they provide a crucial benchmark for comparison with existing therapies.

It is imperative to understand that a lower MIC value does not automatically equate to a better drug when comparing different classes of compounds.[4] The therapeutic efficacy is a complex interplay of the drug's pharmacokinetics, pharmacodynamics, and the specific infection site.

Statistical Comparison of Substituted Thiazole Derivatives

Once MIC data has been generated for a series of substituted thiazole derivatives, the next critical step is to statistically compare their antimicrobial potencies. This allows for the identification of the most promising candidates and provides insights into the structure-activity relationship.

Handling the Nature of MIC Data: Censored Data Analysis

Comparative Statistical Tests

For comparing the mean MIC values of different thiazole derivatives, several statistical tests can be employed:

• Analysis of Variance (ANOVA): When comparing the MICs of three or more compounds, a one-way ANOVA can determine if there are any statistically significant differences between the group means.[6] If the ANOVA result is significant, post-hoc tests like Tukey's HSD can be used to identify which specific pairs of compounds differ significantly.

• t-Tests: For comparing the MICs of only two compounds, an independent samples t-test can be utilized.

Data Presentation: The results of these statistical analyses should be presented clearly in tables, including the mean MIC, standard deviation, and p-values.

Table 1: Hypothetical Antimicrobial Activity of Substituted Thiazoles against Staphylococcus aureus

Compound	Mean MIC (µg/mL)	Standard Deviation	p-value (vs. Control)
Thiazole A	4	1.5	<0.05
Thiazole B	16	3.2	>0.05
Thiazole C	2	0.8	<0.01
Control (Ampicillin)	8	2.1	-

Dose-Response Analysis

Beyond simple MIC determination, a dose-response analysis can provide a more nuanced understanding of a compound's antimicrobial activity. By testing a wider range of concentrations, researchers can generate dose-response curves and calculate parameters such as the 50% inhibitory concentration (IC50) and the 90% inhibitory concentration (IC90). This approach is particularly useful for understanding the potency and efficacy of a compound.

Advanced Statistical Modeling: Quantitative Structure-Activity Relationship (QSAR)

Quantitative Structure-Activity Relationship (QSAR) is a computational modeling technique that aims to establish a mathematical relationship between the chemical structure of a series of compounds and their biological activity.[7] For antimicrobial drug discovery, QSAR can be a powerful tool to predict the antimicrobial potency of novel thiazole derivatives, thereby guiding the synthesis of more effective compounds.

The QSAR Workflow

A typical QSAR study involves the following steps:

• Data Set Preparation: A diverse set of thiazole derivatives with experimentally determined antimicrobial activities (e.g., MIC values) is compiled.

• Molecular Descriptor Calculation: A wide range of molecular descriptors, which are numerical representations of the chemical and physical properties of the molecules, are calculated. These can include constitutional, topological, geometrical, and quantum-chemical descriptors.

• Model Building: A statistical model is built to correlate the molecular descriptors with the antimicrobial activity. Various machine learning algorithms can be employed for this purpose, including multiple linear regression (MLR), partial least squares (PLS), and support vector machines (SVM).

• Model Validation: The predictive power of the QSAR model is rigorously validated using both internal (e.g., cross-validation) and external validation sets.

Three-Dimensional QSAR (3D-QSAR)

For a more sophisticated analysis, 3D-QSAR methods such as Comparative Molecular Field Analysis (CoMFA) and Comparative Molecular Similarity Indices Analysis (CoMSIA) can be employed.[8][9] These techniques consider the three-dimensional structure of the molecules and how their steric and electrostatic fields interact with a hypothetical receptor site. 3D-QSAR models can provide valuable insights into the spatial requirements for optimal antimicrobial activity.[10][11]

Software for QSAR Analysis: Several software packages are available for performing QSAR studies, including:

• SYBYL-X: A comprehensive molecular modeling suite that includes CoMFA and CoMSIA functionalities.[12]

• VLifeMDS: A software platform that offers a range of tools for QSAR and drug design.

• Schrödinger Suite: Provides tools for pharmacophore modeling and 3D-QSAR.[12]

• PharmQSAR: A web-based platform for generating 3D-QSAR models.[13]

Conclusion: A Data-Driven Approach to Antimicrobial Discovery

The statistical analysis of antimicrobial data is not merely a final step in the research process; it is an integral component of a data-driven approach to drug discovery. By employing the rigorous experimental and analytical methodologies outlined in this guide, researchers can extract meaningful insights from their data, leading to a more profound understanding of the structure-activity relationships of substituted thiazoles. This, in turn, will empower the rational design and synthesis of novel antimicrobial agents with enhanced potency and a greater potential to combat the growing threat of antimicrobial resistance.

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A Comparative Guide to the Antibacterial Spectrum of 4-Aryl-2-Chlorothiazole Derivatives

In the ever-evolving landscape of antimicrobial research, the thiazole scaffold has consistently emerged as a privileged structure, demonstrating a broad range of biological activities. Among its numerous derivatives, 4-aryl-2-chlorothiazoles represent a promising class of compounds with significant potential for the development of novel antibacterial agents. This guide provides a comprehensive comparison of the antibacterial spectrum of various 4-aryl-2-chlorothiazole derivatives, supported by experimental data and detailed protocols to empower researchers in their quest for new therapeutics.

The presence of the chloro group at the 2-position of the thiazole ring is a critical feature, often enhancing the compound's reactivity and biological activity. The nature of the substituent on the 4-aryl ring, however, plays a pivotal role in modulating the antibacterial spectrum and potency. Understanding this structure-activity relationship (SAR) is paramount for the rational design of more effective drug candidates.

Comparative Analysis of Antibacterial Activity

The antibacterial efficacy of 4-aryl-2-chlorothiazole derivatives is typically quantified by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a compound that prevents visible growth of a bacterium. The following table summarizes the MIC values for a selection of representative 4-aryl-2-chlorothiazole analogues against common Gram-positive and Gram-negative bacterial strains.

Derivative (Aryl Substituent)	Gram-Positive Bacteria	Gram-Negative Bacteria
Staphylococcus aureus (ATCC 25923) MIC (µg/mL)	Escherichia coli (ATCC 25922) MIC (µg/mL)
Phenyl	16	32
4-Chlorophenyl	8	16
4-Nitrophenyl	4	8
4-Methoxyphenyl	32	64
Naphthyl	2-4	8

Data Interpretation and Causality:

The data clearly indicates that the nature of the substituent on the 4-aryl ring significantly influences the antibacterial activity.

• Electron-Withdrawing Groups: The presence of electron-withdrawing groups, such as a chloro or nitro group, on the phenyl ring tends to enhance antibacterial activity against both Gram-positive and Gram-negative bacteria.[1][2] This is likely due to an increase in the electrophilicity of the thiazole ring system, potentially facilitating interactions with nucleophilic residues in bacterial enzymes or other cellular targets. The 4-nitrophenyl derivative, in particular, demonstrates the most potent activity among the substituted phenyl compounds.[2]

• Electron-Donating Groups: Conversely, the presence of an electron-donating group, such as a methoxy group, leads to a decrease in antibacterial activity. This suggests that increased electron density on the aryl ring may be detrimental to the compound's interaction with its target.

• Steric Bulk: The enhanced activity of the naphthyl derivative suggests that increasing the size and hydrophobicity of the aryl substituent can be beneficial, particularly against Gram-positive organisms like Staphylococcus aureus.[3] This may be attributed to improved membrane penetration or stronger binding interactions with the target site.

Proposed Mechanism of Action: Targeting Essential Bacterial Processes

While the precise mechanism of action for 4-aryl-2-chlorothiazole derivatives is still under active investigation, research on the broader class of thiazole-containing compounds points to several potential targets essential for bacterial survival. These include enzymes involved in cell wall synthesis, DNA replication, and fatty acid biosynthesis.[4]

One plausible mechanism is the inhibition of bacterial DNA gyrase, a type II topoisomerase that is crucial for DNA replication and repair.[2] Thiazole derivatives can bind to the ATP-binding site of the GyrB subunit, preventing the enzyme from carrying out its function and ultimately leading to cell death. Another potential target is the MurB enzyme, which is involved in the biosynthesis of peptidoglycan, a critical component of the bacterial cell wall.[4]

Experimental Protocol: Broth Microdilution Assay for MIC Determination

The following is a detailed, step-by-step protocol for determining the Minimum Inhibitory Concentration (MIC) of 4-aryl-2-chlorothiazole derivatives using the broth microdilution method, based on the Clinical and Laboratory Standards Institute (CLSI) guidelines.[5][6][7][8]

Materials:

• 96-well sterile microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial strains (e.g., S. aureus ATCC 25923, E. coli ATCC 25922)

• Test compounds (4-aryl-2-chlorothiazole derivatives) dissolved in a suitable solvent (e.g., DMSO)

• Positive control antibiotic (e.g., Ciprofloxacin)

• Negative control (broth only)

• Sterile saline (0.85% NaCl)

• McFarland 0.5 turbidity standard

• Spectrophotometer

• Multichannel pipette

Procedure:

• Preparation of Bacterial Inoculum:

  • From a fresh agar plate (18-24 hours growth), select 3-5 isolated colonies of the test bacterium.

  • Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.

  • Dilute this suspension 1:150 in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL.

• Preparation of Compound Dilutions:

  • Prepare a stock solution of each test compound and the positive control antibiotic.

  • Perform a serial two-fold dilution of each compound in CAMHB directly in the 96-well microtiter plate. The final volume in each well should be 50 µL. The concentration range should be chosen to encompass the expected MIC values.

• Inoculation:

  • Add 50 µL of the prepared bacterial inoculum to each well containing the compound dilutions. This brings the final volume in each well to 100 µL.

  • Include a positive control well (inoculum without any compound) and a negative control well (broth only) on each plate.

• Incubation:

  • Cover the microtiter plates and incubate at 35 ± 2 °C for 16-20 hours in ambient air.

• Reading the Results:

  • The MIC is determined as the lowest concentration of the compound at which there is no visible growth of the bacteria. This can be assessed visually or by using a microplate reader to measure the optical density at 600 nm.

Conclusion and Future Directions

The 4-aryl-2-chlorothiazole scaffold holds significant promise for the development of new antibacterial agents. The structure-activity relationship studies highlight the importance of the electronic and steric properties of the 4-aryl substituent in determining the antibacterial spectrum and potency. Future research should focus on synthesizing a wider range of derivatives with diverse aryl substituents to further explore the SAR and optimize the antibacterial activity. Moreover, detailed mechanistic studies are crucial to identify the specific bacterial targets of these compounds, which will aid in the design of more potent and selective inhibitors. The experimental protocols provided in this guide offer a robust framework for the systematic evaluation of these promising compounds, paving the way for the discovery of next-generation antibacterial drugs.

References

• Geronikaki, A., et al. (2021). Synthesis and Antimicrobial Activity of New Heteroaryl(aryl) Thiazole Derivatives Molecular Docking Studies. Pharmaceuticals, 14(3), 249. [Link]

• Istrate, A., et al. (2023). An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). International Journal of Molecular Sciences, 24(15), 12281. [Link]

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• Wiegand, I., et al. (2008). Broth microdilution for antibacterial testing as recommended by CLSI protocol. Nature Protocols, 3(2), 163-175. [Link]

• Kumar, A., et al. (2013). Synthesis, antibacterial, antioxidant activity and QSAR studies of novel 2-arylidenehydrazinyl-4-arylthiazole analogues. European Journal of Medicinal Chemistry, 63, 569-581. [Link]

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• Verma, S., et al. (2023). Structure-activity relationship studies of thiazole agents with potential anti methicillin-resistance Staphylococcus aureus (MRSA) activity. ResearchGate. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to Personal Protective Equipment for Handling 4-(4-Bromophenyl)-2-chlorothiazole

Hazard Identification and Risk Assessment: An Evidence-Based Approach

Given the absence of a dedicated SDS for 4-(4-Bromophenyl)-2-chlorothiazole, a conservative approach to hazard assessment is warranted. Analysis of SDSs for similar compounds, such as 2-Amino-4-(4-bromophenyl)thiazole, 2-Amino-4-(4-chlorophenyl)thiazole, and other chlorinated and brominated aromatic compounds, reveals a consistent hazard profile.[1][2][3][4][5]

Anticipated Hazards:

• Skin Irritation: Likely to cause skin irritation upon direct contact.[1][2][3][4]

• Serious Eye Irritation: Poses a significant risk of serious eye irritation or damage.[1][2][3][4]

• Respiratory Irritation: May cause respiratory tract irritation if inhaled as a dust or aerosol.[3][4][5]

• Potential for Sensitization: Some related compounds may cause allergic skin or respiratory reactions.

Therefore, all handling procedures must be designed to minimize direct contact and aerosol generation.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is critical for mitigating the identified risks.[6][7][8] A multi-layered approach to PPE is recommended, encompassing hand, body, eye, and respiratory protection.

Hand Protection: Choosing the Right Gloves

Standard laboratory gloves are the most common form of hand protection.[6] For handling 4-(4-Bromophenyl)-2-chlorothiazole, nitrile gloves are a suitable choice as they offer good resistance to a range of chemicals, including solvents and limited exposure to acids and bases.[6]

Glove Selection and Use Protocol:

• Inspect Before Use: Always check gloves for any signs of degradation, punctures, or tears.

• Proper Donning: Ensure hands are clean and dry before putting on gloves.

• Double Gloving: For operations with a higher risk of splashing or extended handling times, consider wearing two pairs of nitrile gloves.

• Regular Changes: Change gloves immediately if they become contaminated. Do not reuse disposable gloves.

• Proper Removal: Remove gloves without touching the outer contaminated surface with bare skin.

Body Protection: Beyond the Lab Coat

A standard laboratory coat is the minimum requirement for body protection.[6][7] However, for procedures with a higher potential for splashes or spills, an acid-resistant apron over the lab coat is recommended.[7]

Eye and Face Protection: A Critical Barrier

Given the high likelihood of serious eye irritation, robust eye protection is non-negotiable.[1][2][3][4]

• Safety Glasses with Side Shields: Suitable for low-risk operations involving small quantities of the solid compound where the risk of splashing is minimal.[9]

• Chemical Splash Goggles: Essential when handling solutions of the compound or when there is any potential for splashing.[7][10] Goggles should form a tight seal around the eyes.[7]

• Face Shield: A face shield should be worn in conjunction with chemical splash goggles when handling larger quantities or during procedures with a significant risk of splashing.[6][7][9]

Respiratory Protection: Preventing Inhalation Exposure

Operations involving the solid compound that may generate dust, or procedures that could produce aerosols, require respiratory protection.

• Work in a Fume Hood: All handling of 4-(4-Bromophenyl)-2-chlorothiazole should ideally be conducted within a certified chemical fume hood to minimize inhalation exposure.[11]

• Respirator: If a fume hood is not available or if there is a risk of exposure outside the hood, a properly fitted respirator is necessary.[8][9] The specific type of respirator and cartridge should be selected based on a formal risk assessment.

Step-by-Step PPE Protocol: A Self-Validating System

To ensure maximum protection, the following sequence for donning and doffing PPE should be strictly adhered to.

Donning PPE Workflow

Caption: Sequential process for donning Personal Protective Equipment.

Doffing PPE Workflow

Caption: Sequential process for doffing Personal Protective Equipment.

Emergency Procedures: Preparedness is Key

In the event of an exposure, immediate and appropriate action is crucial.

Exposure Scenario	Immediate Action
Skin Contact	Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[1][2]
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][2][4]
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[2][3][4]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[2][5]

Decontamination and Disposal: A Responsible Conclusion

Proper decontamination and disposal are essential for maintaining a safe laboratory environment and complying with regulations.

Decontamination

• Work Surfaces: Clean all work surfaces where the compound was handled with an appropriate solvent (e.g., isopropanol or ethanol) followed by a detergent solution.

• Equipment: Decontaminate all laboratory equipment that came into contact with the compound using a suitable solvent.

Waste Disposal

4-(4-Bromophenyl)-2-chlorothiazole and any materials contaminated with it should be treated as hazardous waste.

• Solid Waste: Collect all solid waste, including contaminated gloves, paper towels, and empty containers, in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Collect any liquid waste in a labeled, sealed, and chemically compatible hazardous waste container.

• Disposal Protocol: All waste must be disposed of through a licensed hazardous waste disposal service in accordance with local, state, and federal regulations.[11][12] Incineration is often the recommended method for the disposal of organic chemical waste.[13]

References

• ChemTalk. Lab Safety Equipment & PPE. [Link]

• Princeton University Environmental Health and Safety. Section 6C: Protective Equipment. [Link]

• Storemasta. Examples of PPE for Various Dangerous Goods Classes. [Link]

• U.S. Environmental Protection Agency. Personal Protective Equipment. [Link]

• University of Oklahoma Health Sciences Center. Hazardous Waste - EHSO Manual 2025-2026. [Link]

• Thor Specialities (UK) LTD. Safety data sheet. [Link]

• U.S. Drug Enforcement Administration. Disposal and Returns of Patient Controlled Substance Medications. [Link]

• Kentucky Pollution Prevention Center. Evaluating Pharmaceutical Waste. [Link]

• PubMed. Clarification of the site of action of chlorothiazide in the rat nephron. [Link]

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